4-Amino-2,3,6-trimethylphenol

• CAS: 17959-06-7

Core Science & Biosynthesis

"4-Amino-2,3,6-trimethylphenol" hydrochloride salt properties

Technical Monograph: 4-Amino-2,3,6-Trimethylphenol Hydrochloride Critical Intermediate for α-Tocopherol (Vitamin E) Synthesis & Oxidative Dye Chemistry

Part 1: Executive Summary & Chemical Identity

4-Amino-2,3,6-trimethylphenol Hydrochloride (CAS: 10486-47-2) represents a pivot point in industrial organic synthesis. Structurally, it is a sterically crowded aminophenol where the electron-donating effects of three methyl groups and a hydroxyl group create an electron-rich aromatic system.[1] This electronic density makes the compound highly susceptible to auto-oxidation, a property that is simultaneously its greatest utility (in oxidative dye coupling) and its primary handling challenge.

While often encountered as a stable hydrochloride salt to prevent premature oxidation, its primary industrial value lies in its role as the direct precursor to 2,3,5-trimethyl-1,4-benzoquinone (TMBQ) , which is subsequently reduced to Trimethylhydroquinone (TMHQ) —the aromatic ring anchor of Vitamin E (α-tocopherol).

Nomenclature & Isomer Precision

Researchers must exercise caution regarding nomenclature. The precursor phenol is 2,3,6-trimethylphenol .[2][3][4][5][6] Upon substitution at the para position relative to the hydroxyl group, the resulting amine is 4-amino-2,3,6-trimethylphenol . However, upon oxidation to the quinone, the nomenclature shifts due to IUPAC priority rules, resulting in 2,3,5-trimethyl-1,4-benzoquinone .

Attribute	Technical Detail
IUPAC Name	4-Amino-2,3,6-trimethylphenol hydrochloride
Common Aliases	4-Hydroxy-2,3,5-trimethylaniline HCl; TMHQ-Amine
CAS Number	10486-47-2 (HCl Salt); 17959-06-7 (Free Base)
Molecular Formula	C₉H₁₃NO[4][5][7][8][9][10][11] · HCl
Molecular Weight	187.67 g/mol
Appearance	White to off-white crystalline powder (darkens to beige/brown upon oxidation)

Part 2: Physicochemical Profiling

The hydrochloride salt is engineered to protonate the amine group (

), significantly reducing the electron density of the ring and retarding the formation of quinone-imines (the first step of degradation).

Solubility & Stability Matrix

Solvent	Solubility Profile	Mechanistic Note
Water	High	Ionic dissociation of the hydrochloride salt. Solutions are pH-dependent; typically acidic (pH ~2-3).
Ethanol/Methanol	Moderate to High	Useful for recrystallization protocols.
Diethyl Ether/Hexane	Negligible	The ionic lattice prevents solvation in non-polar media.
Stability	Hygroscopic & Photosensitive	The free base oxidizes rapidly in air. The HCl salt is stable only if kept dry and away from UV light.

Critical pKa Insight: The phenolic

has a pKa , while the protonated amine ( ) has a pKa .

• Implication: In aqueous formulations above pH 5.0, the amine deprotonates, triggering rapid auto-oxidation to the quinone. All handling must occur in acidic media (pH < 4.0) or under inert atmosphere. [2][12]

Part 3: Synthetic Utility & Pathway Visualization

The following diagram illustrates the industrial "Life Cycle" of this compound, moving from the raw material (2,3,6-Trimethylphenol) through the amino-intermediate to the final Vitamin E precursor.

Caption: The synthetic pathway from 2,3,6-Trimethylphenol to TMHQ, highlighting the central role of the 4-Amino intermediate.

Part 4: Self-Validating Handling Protocol

As a researcher, relying on "fresh" commercial stock is insufficient due to the compound's lability. You must implement a Self-Validating Handling System . This protocol ensures that the compound used in experimentation is chemically integral.

The "Redox-Check" Dissolution Protocol

Objective: Prepare a stock solution while verifying the absence of oxidation products (quinones).

• Solvent Preparation (The Sparge):

  • Use HPLC-grade water or Methanol.

  • Validation Step: Sparge with Argon (Ar) or Nitrogen (N₂) for 15 minutes before introducing the solid. Oxygen is the enemy.

  • Acidification: Pre-acidify the solvent with 0.1M HCl to ensure pH < 3.0. This keeps the amine protonated and stable.

• Dissolution & Visual Check:

  • Add 4-Amino-2,3,6-trimethylphenol HCl to the deoxygenated solvent.

  • The Check:

    • Clear/Colorless: High Purity (>98%). Proceed.

    • Pale Pink: Slight Oxidation (<2%). Usable for crude synthesis, unsuitable for analytical standards.

    • Dark Brown/Red: Significant Quinone formation.[3] Discard.

• Chelation (Optional but Recommended):

  • If using in a metal-rich environment (e.g., stainless steel reactors), add 1mM EDTA. Trace transition metals (Fe³⁺, Cu²⁺) catalyze the oxidation of this phenol instantly.

Part 5: Analytical Methodology

For quantitative validation, standard HPLC is preferred over GC due to the thermal instability of the salt.

HPLC Parameters (Reverse Phase):

• Column: C18 (e.g., Agilent Zorbax Eclipse), 4.6 x 150mm, 5µm.

• Mobile Phase A: 0.1% Phosphoric Acid in Water (Prevents amine tailing).

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 210 nm (Amine absorption) and 254 nm (Aromatic).

• Retention Logic: The salt will elute early; the oxidized quinone (TMBQ) is more hydrophobic and will elute later.

Part 6: Toxicology & Safety (GHS)

Signal Word: DANGER

• H301 + H311 + H331: Toxic if swallowed, in contact with skin, or if inhaled.[13]

• H341: Suspected of causing genetic defects (Ames test positive in some strains due to DNA intercalation of the planar quinone metabolite).

• H317: May cause an allergic skin reaction (Sensitizer).[14]

• H411: Toxic to aquatic life with long-lasting effects.[13]

PPE Requirement: Full Tyvek suit, nitrile gloves (double gloving recommended), and P100 respiratory protection. Handle only in a fume hood.

References

• U.S. Environmental Protection Agency (EPA). (2023).[10] Phenol, 4-amino-2,3,6-trimethyl-, hydrochloride (1:[8][10]1) Substance Details.[2][3][5][8][10][12][13][14][15][16][17] CompTox Chemicals Dashboard.[10][15] [Link]10]

• Rappen, L., et al. (1974).[2] Process for preparing 2,3,6-trimethylhydroquinone.[2][3][9] U.S. Patent 3,795,708.[2] Rutgerswerke AG.[2]

• Rodikova, Y. A., & Zhizhina, E. G. (2013).[4] Trimethyl-1,4-Benzoquinone Synthesis via 2,3,6-Trimethylphenol Catalytic Oxidation.[3][4][6] Journal of Chemistry and Chemical Engineering, 7, 858-863.

Sources

• 1. benchchem.com [benchchem.com]
• 2. US3795708A - Process for preparing 2,3,6-trimethylhydroquinone - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. davidpublisher.com [davidpublisher.com]
• 5. 4-Amino-2,3,6-trimethylphenol | C9H13NO | CID 82666 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. aidic.it [aidic.it]
• 7. chemsynthesis.com [chemsynthesis.com]
• 8. CAS Common Chemistry [commonchemistry.cas.org]
• 9. CN102898282B - Preparation method of trimethyl hydroquinone - Google Patents [patents.google.com]
• 10. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 11. Buy Online CAS Number 10486-46-1 - TRC - 4-​Amino-​2,​3,​5-​trimethylphenol | LGC Standards [lgcstandards.com]
• 12. tcichemicals.com [tcichemicals.com]
• 13. merckmillipore.com [merckmillipore.com]
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• 17. 4-Amino-2,3,5-trimethylphenol | C9H13NO | CID 11105537 - PubChem [pubchem.ncbi.nlm.nih.gov]

Strategic Utilization of 4-Amino-2,3,6-trimethylphenol: From Vitamin E Precursors to Heterocyclic Scaffolds

The following technical guide details the applications, synthesis, and strategic utility of 4-Amino-2,3,6-trimethylphenol in organic synthesis and drug development.

Executive Summary

4-Amino-2,3,6-trimethylphenol (CAS: 17959-06-7) is a specialized aminophenol intermediate defined by its high steric hindrance and electron-rich core.[1] While its primary industrial utility lies in the synthesis of Vitamin E (α-Tocopherol) via the trimethylhydroquinone (TMHQ) pathway, its unique substitution pattern offers underutilized potential in constructing lipophilic heterocycles and redox-active scaffolds.

This guide moves beyond basic characterization to provide actionable protocols for converting this amine into high-value targets, specifically focusing on oxidative deamination to quinones and cyclocondensation to benzoxazoles.

Chemical Identity & Structural Logic[2]

Property	Specification
IUPAC Name	4-Amino-2,3,6-trimethylphenol
Common Alias	4-Hydroxy-2,3,5-trimethylaniline
CAS Number	17959-06-7
Molecular Formula	C₉H₁₃NO
Molecular Weight	151.21 g/mol
Key Features	Sterically crowded (3 methyl groups); Amphoteric (Phenol/Amine); Redox-active (Quinone precursor).[2]

Structural Insight: The 2,3,6-trimethyl substitution pattern blocks the ortho and para positions relative to the hydroxyl group (except for the amino-occupied C4). This "blocking" effect forces electrophilic attacks to occur at the nitrogen or oxygen atoms, preventing the regiochemical mixtures often seen with less substituted phenols.

Primary Application: The Vitamin E Pipeline (TMHQ Synthesis)

The most authoritative application of 4-amino-2,3,6-trimethylphenol is its role as the penultimate precursor to 2,3,5-trimethylhydroquinone (TMHQ), the aromatic building block of Vitamin E.

While modern industrial methods often favor the direct oxidation of 2,3,6-trimethylphenol (TMP) using Cu/O₂ catalysts, the Nitro-Amine Route remains a critical high-purity alternative. It avoids the coupling side-reactions (diphenoquinones) associated with direct phenol oxidation.

The Pathway Logic

• Nitration: 2,3,6-Trimethylphenol is nitrated at the C4 position (highly selective due to steric blocking).

• Reduction: The nitro group is reduced to the amine (4-Amino-2,3,6-trimethylphenol).

• Oxidation (The Core Step): The amine is oxidized to 2,3,5-trimethyl-1,4-benzoquinone (TMBQ) .

• Reduction: TMBQ is reduced to TMHQ.

Experimental Protocol: Oxidative Conversion to TMBQ

Note: This protocol utilizes Ferric Chloride (FeCl₃) as a selective oxidant, preferred for its mildness compared to dichromates.

Reagents:

• 4-Amino-2,3,6-trimethylphenol (10 mmol)

• FeCl₃ · 6H₂O (22 mmol)

• HCl (2M aqueous solution)

• Solvent: Water/Ethanol (1:1)

Step-by-Step Methodology:

• Dissolution: Dissolve 1.51 g (10 mmol) of 4-amino-2,3,6-trimethylphenol in 20 mL of 2M HCl. The solution should be clear; mild heating (40°C) may be required.

• Oxidant Preparation: Prepare a solution of 5.95 g FeCl₃ · 6H₂O in 15 mL water.

• Addition: Add the FeCl₃ solution dropwise to the amine solution over 15 minutes under vigorous stirring.

  • Observation: The solution will rapidly turn deep red, then yellow as the quinone precipitates.

• Reaction: Stir at room temperature for 1 hour. The reaction is driven by the hydrolysis of the intermediate quinone imine.

• Work-up: Extract the yellow suspension with dichloromethane (3 x 20 mL).

• Purification: Wash the organic layer with brine, dry over MgSO₄, and concentrate in vacuo.

• Yield: Expect ~85-90% of 2,3,5-trimethyl-1,4-benzoquinone (Yellow crystals, mp ~32°C).

Self-Validation Check:

• TLC: The starting amine (polar, stays at baseline) should disappear. The product (non-polar quinone) will have a high Rf (~0.7 in Hexane/EtOAc 3:1).

• Color: A persistent red color indicates incomplete hydrolysis of the imine intermediate; add more acid/water if observed.

Secondary Application: Lipophilic Benzoxazole Synthesis

Aminophenols are the classic precursors for benzoxazoles , a privileged scaffold in medicinal chemistry (e.g., NSAIDs, antimicrobial agents). The 2,3,6-trimethyl core provides a highly lipophilic, metabolically stable scaffold due to the methyl groups blocking metabolic "soft spots" on the benzene ring.

Synthesis Logic

Condensation of 4-amino-2,3,6-trimethylphenol with carboxylic acids or acid chlorides yields 2-substituted-4,6,7-trimethyl-1,3-benzoxazoles (numbering shifts upon cyclization).

Pathway Visualization

The following diagram illustrates the divergence between the Vitamin E route and the Heterocycle synthesis.

Figure 1: Divergent synthetic pathways for 4-Amino-2,3,6-trimethylphenol. The "Core" amine serves as a pivot point between redox materials (Vitamin E) and heterocyclic drugs.

Advanced Mechanism: Benzoxazole Formation

Understanding the mechanism is vital for troubleshooting low yields. The reaction proceeds via an N-acylation followed by ring closure.

Figure 2: Mechanistic flow for the conversion of 4-amino-2,3,6-trimethylphenol to benzoxazoles. High temperature and dehydrating agents (PPA) are required to force the phenolic oxygen to attack.

Technical Specifications & Safety

Stability Profile

• Oxidation Sensitivity: The amine is sensitive to air oxidation. It will darken (turn brown/purple) upon storage due to the formation of quinhydrone-like complexes.

• Storage: Store under Argon/Nitrogen at 4°C.

• Handling: Use degassed solvents for synthesis to maximize yield.

Comparison of Oxidants for Quinone Synthesis

Oxidant	Yield (Amine -> TMBQ)	Pros	Cons
FeCl₃	85-92%	Mild, visual endpoint, cheap.	Iron waste disposal.
MnO₂	75-80%	Heterogeneous (easy filtration).	Variable activity of MnO₂.
Na₂Cr₂O₇	80-85%	Classic, robust.	Toxic Cr(VI) waste; difficult workup.
O₂ / CuCl	60-70%	Green chemistry.	Slower kinetics for the amine salt.

References

• Synthesis of Vitamin E Intermediates

  • Title: "Process for the preparation of trimethylhydroquinone."[3][4][5][6]

  • Source: U.S.
  • URL

• Oxidation of Aminophenols

  • Title: "Aerobic Oxidation of 2,3,6-trimethylphenol to trimethyl-1,4-benzoquinone..."

  • Source: Journal of the American Chemical Society (2004).[7]

  • URL:[Link]

• Benzoxazole Chemistry

  • Title: "Recent Advances in the Synthesis of Benzoxazoles."
  • Source: Molecules (2019).

  • URL:[Link]

• Chemical Identity

  • Title: "4-Amino-2,3,6-trimethylphenol Compound Summary."

  • Source: PubChem.[2][8]

  • URL:[Link]

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. 4-Amino-2,3,6-trimethylphenol | C9H13NO | CID 82666 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US3795708A - Process for preparing 2,3,6-trimethylhydroquinone - Google Patents [patents.google.com]
• 5. acrossbiotech.com [acrossbiotech.com]
• 6. researchgate.net [researchgate.net]
• 7. Aerobic oxidation of 2,3,6-trimethylphenol to trimethyl-1,4-benzoquinone with copper(II) chloride as catalyst in ionic liquid and structure of the active species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 2,3,6-trimethyl phenol, 2416-94-6 [thegoodscentscompany.com]

"4-Amino-2,3,6-trimethylphenol" as a building block for bioactive molecules

The following technical guide details the chemical utility, synthesis, and application of 4-Amino-2,3,6-trimethylphenol , a critical aromatic building block.

Executive Summary

4-Amino-2,3,6-trimethylphenol (CAS 17959-06-7) represents a specialized subclass of electron-rich aminophenols.[1] While widely recognized as a latent precursor to Trimethylhydroquinone (TMHQ) —the immediate aromatic scaffold of

-Tocopherol (Vitamin E) —its utility extends beyond simple vitamin synthesis.

This molecule serves as a "bifunctional switch" in medicinal chemistry. Its para-aminophenol core allows for selective oxidation to quinones (redox-active cycling) or chemoselective acylation to generate lipophilic antioxidants. This guide outlines the rigorous synthesis of this building block, its conversion into the Vitamin E core, and its potential in designing novel 4-amido-substituted phenolic antioxidants.[2]

Chemical Profile & Reactivity

The molecule features a fully substituted phenol ring with a specific methylation pattern that blocks the ortho and meta positions relative to the hydroxyl group, leaving the para-amino group as the primary vector for derivatization.[2]

Property	Data	Relevance
IUPAC Name	4-Amino-2,3,6-trimethylphenol	Precise chemical identification.[1]
CAS Registry	17959-06-7	Key for sourcing and regulatory checks.
Molecular Formula	C H NO	Low molecular weight, high ligand efficiency.[2]
Oxidation Potential	High (Easily oxidized)	Rapidly converts to p-benzoquinone imines/quinones.
Nucleophilicity	N >> O	The amine is significantly more nucleophilic than the phenol.
pKa (est)	~5.4 (Amine), ~10.9 (Phenol)	Allows selective deprotonation/protonation.[2]

Reactivity Logic: The presence of three methyl groups (positions 2, 3,[2][3] 6) creates a steric shield around the phenolic oxygen, enhancing the stability of the radical formed during antioxidant activity.[2] The para-amino group provides a handle for introducing solubilizing tails or pharmacophores without disrupting the redox-active phenolic core.

Synthetic Routes to the Building Block

The synthesis of 4-Amino-2,3,6-trimethylphenol is typically achieved via the nitration of 2,3,6-trimethylphenol followed by reduction.[2] This route ensures regioselectivity as the 4-position is the only open site para to the directing hydroxyl group.

Workflow: Nitration-Reduction Sequence

• Precursor: 2,3,6-Trimethylphenol (TMP).[2]

• Step 1 (Nitration): Electrophilic aromatic substitution using HNO

  /H SO . The steric bulk directs the nitro group exclusively to the 4-position.

• Step 2 (Reduction): Catalytic hydrogenation (H

  , Pd/C) or chemical reduction (Fe/HCl) converts the nitro group to the amine.[2]

Figure 1: Step-wise synthesis of 4-Amino-2,3,6-trimethylphenol from the parent phenol. The steric hindrance of the methyl groups ensures high regioselectivity at the 4-position.

Application: The Vitamin E Pathway (TMHQ Synthesis)

The most industrially significant application of this building block is its conversion to Trimethylhydroquinone (TMHQ) .[2] The amino group acts as a "sacrificial" functionality that facilitates oxidation to the quinone state under milder conditions than the direct oxidation of the parent phenol.

Mechanism[1][2]

• Oxidative Deamination: The amino group is oxidized (using oxidizing agents like Fremy's salt, FeCl

  , or catalytic O ) to form 2,3,5-Trimethyl-1,4-benzoquinone (TMBQ) .[2]

• Reduction: The quinone is immediately reduced (using dithionite or catalytic hydrogenation) to TMHQ .

• Condensation: TMHQ is condensed with Isophytol to form

  -Tocopherol.

Why use the Amino-Route? While direct oxidation of 2,3,6-trimethylphenol is possible, the amino-intermediate allows for high-purity isolation of the quinone, avoiding over-oxidation byproducts often seen with aggressive phenol oxidation.[2]

Emerging Bioactivity: 4-Amido-Phenolic Antioxidants

Beyond Vitamin E, 4-Amino-2,3,6-trimethylphenol is a scaffold for amide-linked antioxidants . By acylating the amine, researchers can create lipophilic antioxidants that retain the radical-scavenging power of the phenol ring but possess enhanced stability and membrane solubility.[2]

Experimental Protocol: Synthesis of N-(4-hydroxy-2,3,5-trimethylphenyl)amides

Objective: To synthesize a lipophilic amide derivative for antioxidant assays.

Reagents:

• 4-Amino-2,3,6-trimethylphenol (1.0 eq)[2][4]

• Acyl Chloride (e.g., Palmitoyl chloride for lipophilicity) (1.1 eq)[2]

• Triethylamine (Et

  N) (1.2 eq)[2]

• Dichloromethane (DCM) (Anhydrous)[2]

Protocol:

• Preparation: Dissolve 4-Amino-2,3,6-trimethylphenol (1.51 g, 10 mmol) in anhydrous DCM (20 mL) under nitrogen atmosphere.

• Base Addition: Add Et

  N (1.67 mL, 12 mmol) and cool the solution to 0°C.

• Acylation: Dropwise add the Acyl Chloride (11 mmol) dissolved in DCM (5 mL) over 15 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by TLC (fading of the amine spot, appearance of a less polar amide spot).[2]

• Workup: Quench with water (20 mL). Wash the organic layer with 1M HCl (to remove unreacted amine/base) and then saturated NaHCO

  .[2]

• Purification: Dry over MgSO

  , filter, and concentrate. Recrystallize from Ethanol/Hexane.

Self-Validating Check:

• IR Spectroscopy: Look for the disappearance of the N-H stretching doublet (primary amine) and the appearance of a strong Amide I band (~1650 cm

  ).

• NMR: The aromatic proton (H5) should remain a singlet. The methyl groups will show distinct shifts.

Visualization: Divergent Synthetic Pathways

The following diagram illustrates how this single building block diverges into Vitamin E synthesis (Oxidation path) and Novel Antioxidant synthesis (Acylation path).

Figure 2: Divergent utility of the scaffold. Path 1 leads to Vitamin E via redox cycling; Path 2 leads to stable amide antioxidants.

Safety & Handling (Oxidation Sensitivity)

This compound is highly sensitive to air oxidation .[2]

• Storage: Must be stored under inert gas (Argon/Nitrogen) at -20°C.

• Visual Indicator: The pure compound is off-white or pale beige. A dark brown or purple color indicates significant oxidation to the quinone-imine or quinone species.

• Toxicity: Like many anilines and phenols, treat as a potential skin sensitizer and irritant.[2] Use full PPE (gloves, goggles, fume hood).[2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 82666, 4-Amino-2,3,6-trimethylphenol.[2] Retrieved from [Link]

• U.S. Environmental Protection Agency. CompTox Chemicals Dashboard: 4-Amino-2,3,6-trimethylphenol. Retrieved from [Link][2]

• Google Patents. Process for the preparation of 2,3,6-trimethylphenol and related intermediates.[2] (Contextualizing the industrial precursors). Retrieved from

Sources

• 1. scribd.com [scribd.com]
• 2. labinsights.nl [labinsights.nl]
• 3. 4-amino-2,3,5-trimethylphenol | Chemical Synthesis & Research [benchchem.com]
• 4. chemsynthesis.com [chemsynthesis.com]

Technical Guide: Antioxidant Potential of 4-Amino-2,3,6-Trimethylphenol Derivatives

[1]

Part 1: Executive Summary & Chemical Architecture

4-Amino-2,3,6-trimethylphenol (CAS: 17959-06-7) represents a specialized class of redox-active aminophenols. While its structural isomer, 4-amino-2,3,5-trimethylphenol, is widely recognized as the direct precursor to

-tocopheramine (an amino-analog of Vitamin E), the 2,3,6-trimethyl isomer offers a unique steric and electronic profile.

This compound functions as a dual-action antioxidant, leveraging both the phenolic hydroxyl group and the para-amino moiety to scavenge Reactive Oxygen Species (ROS). Its high electron density, driven by three methyl groups and two heteroatoms, lowers the bond dissociation enthalpy (BDE) of the phenolic O-H bond, facilitating rapid Hydrogen Atom Transfer (HAT). Furthermore, the amino group enables Single Electron Transfer (SET) mechanisms, making it effective against a broader spectrum of radicals than simple phenols.

Structural Analysis & Electronic Properties

• Core Scaffold: Electron-rich benzene ring substituted with three methyl groups (positions 2, 3, 6), a hydroxyl group (position 1), and an amino group (position 4).

• Steric Environment: The methyl groups at positions 2 and 6 provide steric protection to the phenolic hydroxyl, stabilizing the resulting phenoxyl radical and preventing rapid, irreversible polymerization—a critical feature for chain-breaking antioxidants.

• Redox Active Centers:

  • Phenolic -OH: Primary site for radical scavenging via HAT.[1]

  • Amino -NH2: Secondary site for electron donation and participation in quinone imine formation.

Part 2: Antioxidant Mechanisms & SAR

The antioxidant potency of 4-amino-2,3,6-trimethylphenol derivatives stems from their ability to undergo reversible redox cycling. Unlike standard phenols that form unstable radicals, the p-aminophenol core can access a stable quinone imine intermediate.

Primary Mechanism: Hydrogen Atom Transfer (HAT)

Upon encountering a peroxyl radical (

), the phenolic hydrogen is abstracted: The resulting phenoxyl radical ( ) is resonance-stabilized by the amino group's lone pair and sterically shielded by the ortho-methyl groups (2,6-positions).

Secondary Mechanism: Single Electron Transfer (SET)

The amino group significantly lowers the ionization potential (IP) of the molecule. In polar media, the compound can donate an electron directly to a radical cation or metal ion (

), followed by deprotonation.

Fate of the Radical: Quinone Imine Formation

A unique feature of p-aminophenols is the formation of quinone imines . The phenoxyl radical can undergo further oxidation to form a p-quinone imine. This electrophilic species can activate the Nrf2-Keap1 signaling pathway , inducing the expression of endogenous antioxidant enzymes (HO-1, NQO1), thereby providing "indirect" antioxidant protection beyond simple radical scavenging.

Visualization: Redox Cycling Pathway

The following diagram illustrates the transition from the reduced aminophenol to the oxidized quinone imine species.

Caption: Redox cycling of 4-amino-2,3,6-trimethylphenol, showing radical scavenging and conversion to quinone imine.

Part 3: Derivatives & Structure-Activity Relationship (SAR)

Direct application of the parent amine can be limited by auto-oxidation. Derivatization focuses on the amino group to modulate lipophilicity (LogP) and stability without compromising the redox core.

Derivative Class	Structural Modification	Impact on Antioxidant Activity	Application
N-Acyl Derivatives	Amide formation ( )	Reduces electron density slightly (higher BDE), but dramatically increases stability and lipophilicity.	Lipid peroxidation inhibitors in biological membranes.
Schiff Bases	Imine formation ( )	Introduces metal-chelating capabilities. Synergistic effect: radical scavenging + metal ion sequestration.	Neuroprotection (preventing Fenton chemistry).
Ureas/Carbamates	/	Moderate electron withdrawal. Improves metabolic stability against N-acetylation.	Oral prodrugs.

Note on Tocopheramines: While the 2,3,5- isomer yields

-tocopheramine, the 2,3,6- isomer can be used to synthesize novel "hybrid" tocopheramine analogs. If condensed with isophytol (or phytol derivatives), the resulting chroman ring would possess a non-natural methylation pattern (likely 5,7,8-trimethyl if cyclization occurs at the open 5-position, or blocked if steric hindrance is too high), potentially altering binding affinity to -TTP (Tocopherol Transfer Protein).

Part 4: Experimental Protocols

Protocol A: Synthesis of 4-Amino-2,3,6-trimethylphenol

Source: Adapted from standard reduction of quinone oximes (See Ref [1]).

Objective: Isolate high-purity amine from the stable oxime precursor.

• Precursor Preparation: Dissolve 2,3,6-trimethyl-1,4-benzoquinone (10 mmol) in ethanol. Add hydroxylamine hydrochloride (12 mmol) and sodium acetate. Reflux for 2 hours to form 2,3,6-trimethyl-1,4-benzoquinone 4-oxime .

• Reduction:

  • Dissolve the oxime (5 mmol) in 10% aqueous NaOH (50 mL).

  • Add Sodium Dithionite (

    ) (12 mmol) portion-wise at room temperature under atmosphere.

  • Mechanism:[2][3] Dithionite reduces the oxime (

    ) directly to the amine ( ).

• Isolation:

  • Stir for 1 hour. The solution will shift color (typically from yellow/orange to colorless/pale).

  • Neutralize carefully with dilute acetic acid to pH 7-8.

  • Extract with Ethyl Acetate (

    mL). Dry over .

  • Critical Step: The amine is air-sensitive. Evaporate solvent under reduced pressure and store under argon or convert immediately to the HCl salt (using ethereal HCl).

Protocol B: Microsomal Lipid Peroxidation Assay

Validation of antioxidant efficacy in a physiological lipid environment.

• Preparation: Isolate rat liver microsomes via differential centrifugation. Resuspend in PBS (pH 7.4).

• Induction: Induce peroxidation using

  /Ascorbate system ( , Ascorbate).

• Treatment: Add 4-Amino-2,3,6-trimethylphenol derivatives (dissolved in DMSO) at concentrations 0.1 – 100

  .

• Quantification (TBARS):

  • Incubate at 37°C for 30 mins.

  • Add TBA (Thiobarbituric Acid) reagent (0.375% TBA, 15% TCA).

  • Heat at 95°C for 15 mins.

  • Measure absorbance at 532 nm .

• Calculation: Calculate % Inhibition vs. Control (Vehicle).

Part 5: Synthesis Workflow Visualization

Caption: Synthetic route from quinone to 4-amino-2,3,6-trimethylphenol via dithionite reduction.

Part 6: References

• Synthesis of Aminophenols via Dithionite Reduction :

  • Title: "Synthesis of Product Class 28: Arylamines" (Section 31.28.1)

  • Source: Science of Synthesis (Thieme Chemistry)

  • URL: [Link]

  • Context: Describes the reduction of 2,3,6-trimethylbenzo-1,4-quinone 4-oxime to 4-amino-2,3,6-trimethylphenol using sodium dithionite.

• Antioxidant Activity in Olive Mill Wastewater :

  • Title: "Rediscovering Olive Mill Wastewater: New Chemical Insights Through Untargeted UHPLC-QTOF-MS"

  • Source: MDPI (Molecules, 2023)

  • URL: [Link]

  • Context: Identifies 4-amino-2,3,6-trimethylphenol as a significant metabolite with high VIP score, contributing to the antioxidant profile of olive by-products.

• General Mechanism of Phenolic Antioxidants :

  • Title: "Antioxidant Potential of Polyphenolic Compounds: A Focused Review"

  • Source: PMC (National Institutes of Health)

  • URL: [Link]

  • Context: Provides the foundational HAT/SET mechanisms applicable to trimethylphenol derivatives.

• Chemical Identity & Properties :

  • Title: "4-Amino-2,3,6-trimethylphenol Compound Summary"

  • Source: PubChem (National Library of Medicine)

  • URL: [Link]

  • Context: Verifies the CAS (17959-06-7) and chemical structure properties.

Sources

• 1. Correlation of physicochemical properties with antioxidant activity in phenol and thiophenol analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antioxidant Activity of Natural Phenols and Derived Hydroxylated Biphenyls [mdpi.com]
• 3. mdpi.org [mdpi.org]

"4-Amino-2,3,6-trimethylphenol" role in Vitamin E synthesis pathways

An In-depth Technical Guide: The Strategic Role of 4-Amino-2,3,6-trimethylphenol in Synthetic Vitamin E Pathways

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

Vitamin E, a group of essential lipid-soluble antioxidants, is paramount for cellular protection against oxidative stress. While photosynthetic organisms have evolved elegant biosynthetic pathways to produce various forms of Vitamin E, the industrial-scale synthesis of all-rac-α-tocopherol, the most common commercial form, relies on robust and efficient chemical strategies. This technical guide provides a detailed examination of a key synthetic route, focusing on the pivotal role of 4-Amino-2,3,6-trimethylphenol as a strategically designed intermediate. We will elucidate the chemical logic underpinning its formation from precursor molecules, provide validated experimental protocols for its synthesis, and detail its subsequent conversion to trimethylhydroquinone (TMHQ), the aromatic core of α-tocopherol. This document serves as a comprehensive resource for professionals engaged in the chemical synthesis, analysis, and development of Vitamin E and related compounds.

Introduction: The Synthetic Challenge of the Tocopherol Core

The biological function of Vitamin E is centered on its chromanol ring, which effectively quenches free radicals.[1][2] The industrial synthesis of α-tocopherol, the most biologically active form, primarily involves the condensation of two key intermediates: trimethylhydroquinone (TMHQ) and isophytol.[3][4][5][6] While the natural biosynthetic pathway in plants begins with homogentisic acid, industrial routes necessitate the efficient and high-purity production of the TMHQ core, often from petrochemical feedstocks.[4][7][8]

The synthesis of TMHQ is a critical and technically demanding aspect of Vitamin E production.[3] Various pathways have been developed, many of which start with 2,3,6-trimethylphenol (TMP).[9][10][11][12][13] The strategic introduction and subsequent conversion of a functional group at the 4-position of the phenolic ring is a cornerstone of this process. The use of an amino group, creating the intermediate 4-Amino-2,3,6-trimethylphenol, represents a versatile and controllable chemical approach to achieving this end.

The Synthetic Pathway via 4-Amino-2,3,6-trimethylphenol: A Strategic Overview

The utilization of 4-Amino-2,3,6-trimethylphenol is a classic example of synthetic planning, where a readily manipulable functional group (the amino group) is introduced to facilitate the desired molecular construction. This pathway circumvents challenges associated with direct oxidation of the phenol to the hydroquinone, which can lead to over-oxidation and byproduct formation.

The logic of this synthetic route can be broken down into three core stages:

• Functionalization: A precursor, 2,3,5-trimethylphenol, undergoes electrophilic aromatic substitution to introduce a nitro group at the para position. This step is crucial for "placing" a functional handle at the correct location.

• Intermediate Formation: The nitro group is then reduced to a primary amine, yielding the target intermediate, 4-Amino-2,3,6-trimethylphenol.[14]

• Core Synthesis: The amino group is subsequently converted into a hydroxyl group via a diazotization-hydrolysis sequence, yielding the final TMHQ core, which is ready for condensation.

This strategic sequence is visualized in the pathway diagram below.

Caption: Synthetic pathway to α-Tocopherol via the 4-Amino-2,3,6-trimethylphenol intermediate.

Experimental Protocol: Synthesis of 4-Amino-2,3,6-trimethylphenol

This section provides a detailed, two-step methodology for the laboratory-scale synthesis of 4-Amino-2,3,6-trimethylphenol from 2,3,5-trimethylphenol. The protocol is designed to be self-validating, with clear endpoints and purification steps.

Materials & Reagents:

• 2,3,5-Trimethylphenol

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Iron Powder (<100 mesh)

• Concentrated Hydrochloric Acid (37%)

• Ethanol

• Toluene

• Sodium Bicarbonate

• Standard laboratory glassware, magnetic stirrer, heating mantle, ice bath, and filtration apparatus.

Part 1: Nitration of 2,3,5-Trimethylphenol

Causality: This step employs a standard nitrating mixture (H₂SO₄/HNO₃). The sulfuric acid acts as a catalyst, protonating the nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which is necessary for the electrophilic aromatic substitution. The reaction is conducted at low temperatures (0-10 °C) to control the reaction rate, prevent the formation of dinitrated byproducts, and ensure para-selectivity.

Procedure:

• In a three-necked flask equipped with a magnetic stirrer, thermometer, and dropping funnel, dissolve 2,3,5-trimethylphenol (1.0 eq) in a suitable solvent like glacial acetic acid.

• Cool the flask in an ice-water bath to 0-5 °C.

• In a separate beaker, cautiously prepare the nitrating mixture by slowly adding concentrated nitric acid (1.05 eq) to concentrated sulfuric acid (1.0 eq) while cooling in an ice bath.

• Add the prepared nitrating mixture dropwise to the cooled solution of 2,3,5-trimethylphenol over 30-60 minutes, ensuring the internal temperature does not rise above 10 °C.[14]

• After the addition is complete, allow the mixture to stir at room temperature for 2-4 hours. Reaction progress should be monitored by Thin Layer Chromatography (TLC).

• Upon completion, slowly pour the reaction mixture into a beaker containing crushed ice and water to quench the reaction and precipitate the product.

• Filter the resulting yellow solid (2,3,5-trimethyl-4-nitrophenol), wash thoroughly with cold water until the washings are neutral, and dry under vacuum.

Part 2: Reduction of 2,3,5-trimethyl-4-nitrophenol

Causality: Catalytic reduction using iron powder in an acidic medium is a classic and cost-effective method for converting aromatic nitro compounds to amines. The iron acts as the electron donor, and the acid activates the iron surface and serves as a proton source for the formation of water from the oxygen atoms of the nitro group.

Procedure:

• Set up a round-bottom flask with a reflux condenser and magnetic stirrer.

• Suspend the dried 2,3,5-trimethyl-4-nitrophenol (1.0 eq) in a mixture of ethanol and water (e.g., 5:1 v/v).

• Add iron powder (approx. 3.0 eq) and a catalytic amount of concentrated hydrochloric acid.

• Heat the mixture to reflux (approx. 80-90 °C) with vigorous stirring for 4-6 hours, monitoring the disappearance of the starting material by TLC.

• Once the reaction is complete, filter the hot mixture through a pad of celite to remove the iron oxides.

• Concentrate the filtrate under reduced pressure to remove most of the ethanol.

• Neutralize the remaining aqueous solution with a saturated solution of sodium bicarbonate to precipitate the crude 4-Amino-2,3,6-trimethylphenol.

• Filter the solid product, wash with cold water, and dry. For higher purity, the product can be recrystallized from an ethanol/water mixture.

Caption: Experimental workflow for the synthesis and purification of 4-Amino-2,3,6-trimethylphenol.

Analytical Quality Control

The identity and purity of the intermediate and final products must be rigorously confirmed. A multi-technique approach ensures a comprehensive characterization.

Analytical Technique	Purpose	Key Parameters to Observe
HPLC-UV	Purity assessment and quantification of reactants and products.	Retention time, peak purity analysis, and peak area for quantitative analysis.[15]
GC-MS	Identification of volatile intermediates and final product; detection of byproducts.	Mass spectrum (molecular ion and fragmentation pattern) for structural confirmation.[16]
¹H and ¹³C NMR	Unambiguous structural elucidation of the synthesized compounds.	Chemical shifts, integration, and coupling patterns consistent with the proposed structures.
FT-IR Spectroscopy	Confirmation of functional group transformations.	Disappearance of N-O stretches (nitro group) and appearance of N-H stretches (amino group).

From Intermediate to Vitamin E: The Final Steps

With pure 4-Amino-2,3,6-trimethylphenol in hand, the path to the TMHQ core is straightforward.

• Diazotization and Hydrolysis: The primary aromatic amine is treated with nitrous acid (generated in situ from NaNO₂ and a strong acid like H₂SO₄) at low temperatures to form a diazonium salt. This salt is unstable and, upon gentle warming in the aqueous acidic solution, decomposes, releasing nitrogen gas and replacing the diazonium group with a hydroxyl group to form TMHQ.

• Condensation with Isophytol: The final step is a Friedel-Crafts alkylation reaction. TMHQ is condensed with isophytol in the presence of an acid catalyst (often a Lewis acid like zinc chloride combined with a Brønsted acid) to form the chromanol ring and attach the phytyl side chain, yielding all-rac-α-tocopherol.[2][5][6]

Conclusion

4-Amino-2,3,6-trimethylphenol is not an intermediate in the natural biosynthesis of Vitamin E, but it holds a critical and strategic position in its industrial synthesis. Its formation via a controlled nitration-reduction sequence provides a reliable and scalable method for producing a precursor that can be cleanly converted to trimethylhydroquinone. This guide has detailed the chemical rationale, experimental procedures, and analytical validation necessary for this pathway. Understanding and optimizing the synthesis of such key intermediates is fundamental to the efficient and economical production of vital nutrients like Vitamin E for pharmaceutical, nutritional, and food applications.

References

• Wikipedia. Vitamin E. [Link]

• Frontiers in Plant Science. Vitamin E synthesis and response in plants. [Link]

• MDPI. Vitamin E in Plants: Biosynthesis Pathways, Biofortification Strategies, and Regulatory Dynamics. [Link]

• ChemAnalyst. Understanding the Production Process of Vitamin E: Processes, Raw Materials, and Innovations. [Link]

• MDPI. Vitamin E Biosynthesis and Its Regulation in Plants. [Link]

• Wikipedia. Tocopherol. [Link]

• YouTube. Vitamin E (tocopherol) Biosynthesis. [Link]

• PubMed. Synthesis of vitamin E. [Link]

• ACS Publications. Bioinspired Total Synthesis of (+)-α-Tocopherol. [Link]

• Google Patents. EP0032974A1 - A method for the synthesis of 2,3,6-trimethylphenol.

• ResearchGate. Towards the synthesis of (all-rac)-α-tocopherol from trimethylhydroquinone and isophytol at reduced pressure. [Link]

• Google Patents. US6066745A - Process for the synthesis of vitamin E.
• Google Patents. RU2163600C2 - Method of preparing alpha-tocopherol (vitamin e).

• PubChem. Process for the production of alpha-tocotrienol and derivatives. [Link]

• Google Patents.

• PubChem. 4-Amino-2,3,6-trimethylphenol. [Link]

• ResearchGate. Three-step synthesis of vitamin E: (a) oxidation of 2,3,6-trimethylphenol. [Link]

• Semantic Scholar. Analytical Method Development and Dermal Absorption of 4-Amino-3-Nitrophenol (4A3NP), a Hair Dye Ingredient under the Oxidative. [Link]

• ResearchGate. 4-Aminoantipyrine spectrophotometric method of phenol analysis: Study of the reaction products via liquid chromatography with diode-array and mass spectrometric detection. [Link]

• Acta Physico-Chimica Sinica. How to Synthesize Vitamin E. [Link]

• Google Patents. US4128728A - Production of 2,3,6-trimethylphenol.

• PubMed. Aerobic Oxidation of 2,3,6-trimethylphenol to trimethyl-1,4-benzoquinone With copper(II) Chloride as Catalyst in Ionic Liquid and Structure of the Active Species. [Link]

• ResearchGate. The efficient catalytic oxidation of 2,3,6-trimethylphenol with air over composite catalyst to synthesize Vitamin E intermediate | Request PDF. [Link]

• Google Patents. CN1436877A - Paired 2,3,6-trimethyl phenol electrolyzing process of preparing 2,3,5-trimethyl hydroquinone.

• National Institutes of Health (NIH). Vitamin E synthesis and response in plants - PMC. [Link]

• PubMed. Synthesis of the vitamin E amino acid esters with an enhanced anticancer activity and in silico screening for new antineoplastic drugs. [Link]

• Google Patents.

• Royal Society of Chemistry. Selective oxidation of 2,3,6-trimethylphenol into 2,3,5-trimethyl-1,4-benzoquinone with dioxygen over heterogeneous Co catalysts. [Link]

Sources

• 1. Vitamin E - Wikipedia [en.wikipedia.org]
• 2. Tocopherol - Wikipedia [en.wikipedia.org]
• 3. acrossbiotech.com [acrossbiotech.com]
• 4. Understanding the Production Process of Vitamin E: Processes, Raw Materials, and Innovations [chemanalyst.com]
• 5. researchgate.net [researchgate.net]
• 6. US6066745A - Process for the synthesis of vitamin E - Google Patents [patents.google.com]
• 7. Frontiers | Vitamin E synthesis and response in plants [frontiersin.org]
• 8. Vitamin E in Plants: Biosynthesis Pathways, Biofortification Strategies, and Regulatory Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. EP0032974A1 - A method for the synthesis of 2,3,6-trimethylphenol - Google Patents [patents.google.com]
• 10. DE4414877A1 - Process for the preparation of 2,3,6-trimethylphenol - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 14. 4-amino-2,3,5-trimethylphenol | Chemical Synthesis & Research [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of 4-Amino-2,3,6-Trimethylphenol

Abstract & Core Directive

This protocol details a robust, stability-indicating HPLC method for the quantification of 4-Amino-2,3,6-trimethylphenol . Unlike standard phenolic analysis, this analyte presents unique challenges due to its amphoteric nature (containing both basic amine and acidic phenol groups) and its high susceptibility to oxidative degradation (forming quinone imines).

This guide deviates from generic templates by prioritizing sample stability and pH control . The method utilizes a C18 stationary phase with an acidic mobile phase to stabilize the amine functionality and prevent on-column oxidation, ensuring high recovery and reproducibility.

Chemical Context & Analytical Challenges

4-Amino-2,3,6-trimethylphenol is a critical intermediate, often synthesized via the reduction of nitrophenols or nitrosophenols. It serves as a precursor in the synthesis of

-tocopherol (Vitamin E) and high-performance polyimide polymers.

Structural Analysis

• Steric Hindrance: The methyl groups at positions 2, 3, and 6 crowd the phenolic hydroxyl and the amino group. This "ortho-blocking" (positions 2 and 6) generally improves stability compared to less substituted isomers but makes chromatographic resolution from isomers (like 4-amino-2,3,5-trimethylphenol) critical.

• Redox Activity: The para-aminophenol core is easily oxidized to a quinone imine structure, especially in solution and at neutral/basic pH.

• pKa Considerations:

  • Amine (

    ): pKa 5.5 (Protonated below pH 5.5).

  • Phenol (

    ): pKa 10.5 (Deprotonated above pH 10.5).

Implication for HPLC: The mobile phase must be maintained at pH < 4.0 to keep the amine fully protonated (

) and the phenol neutral. This prevents mixed-mode retention mechanisms (tailing) and significantly retards oxidation.

Method Development Strategy

Column Selection

• Primary Choice: C18 (Octadecylsilane) with high carbon load and end-capping. The steric bulk of the trimethyl groups requires strong hydrophobic interaction for retention.

  • Recommended: Agilent Zorbax Eclipse Plus C18 or Waters XBridge BEH C18.

• Alternative: Phenyl-Hexyl . If isomeric separation (e.g., from 2,3,5-isomer) is required, the

  interactions of a phenyl column offer superior selectivity for aromatic substitution patterns.

Mobile Phase Design

• Buffer: Potassium Phosphate (20-50 mM) adjusted to pH 2.5 - 3.0 .

  • Why? Low pH suppresses silanol ionization (reducing peak tailing for amines) and stabilizes the molecule against auto-oxidation.

• Organic Modifier: Acetonitrile (ACN) .[1]

  • Why? ACN has lower viscosity and UV cutoff than methanol, providing sharper peaks and lower background noise at 280 nm.

Detection

• UV-Vis: 285 nm .[2]

  • Why? The aromatic ring, activated by auxochromes (-OH, -NH2), shows strong absorption here. It is a good balance between sensitivity and solvent cutoff.

Detailed Experimental Protocol

Reagents & Materials

Reagent	Grade	Purpose
4-Amino-2,3,6-trimethylphenol	Reference Std (>98%)	Calibration
Acetonitrile (ACN)	HPLC Grade	Mobile Phase B
Potassium Dihydrogen Phosphate	Analytical Grade	Buffer Salt
Phosphoric Acid (85%)	Analytical Grade	pH Adjustment
Ascorbic Acid	Analytical Grade	Antioxidant (Critical)
Water	Milli-Q / 18.2 MΩ	Solvent

Instrumentation Settings

Parameter	Setting
Column	C18, 4.6 x 150 mm, 5 µm (or 3.5 µm)
Flow Rate	1.0 mL/min
Temperature	30°C (Controlled)
Injection Volume	10 µL
Detection	UV @ 285 nm (Ref: 360 nm)
Run Time	15 minutes

Mobile Phase Preparation

• Mobile Phase A (Buffer): Dissolve 3.4 g

  in 1000 mL water (25 mM). Adjust pH to 3.0 ± 0.1 with dilute Phosphoric Acid. Filter through 0.22 µm membrane.

• Mobile Phase B: 100% Acetonitrile.

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Description
0.0	95	5	Initial Equilibration
8.0	40	60	Linear Gradient Elution
10.0	40	60	Isocratic Hold (Wash)
10.1	95	5	Return to Initial
15.0	95	5	Re-equilibration

Sample Preparation (Stability-Indicating)

Warning: Solutions of aminophenols turn brown (oxidize) within hours if unprotected.

• Diluent Preparation: Prepare a solution of 0.1% (w/v) Ascorbic Acid in 10:90 ACN:Water.

  • Mechanism: Ascorbic acid acts as a sacrificial antioxidant, preventing the formation of the quinone imine.

• Stock Solution: Weigh 10 mg of Analyte into a 10 mL amber volumetric flask. Dissolve in 2 mL ACN, then dilute to volume with Diluent . (Conc: 1 mg/mL).

• Working Standard: Dilute Stock to 50 µg/mL using the same Diluent.

• Filtration: Filter through a 0.45 µm PTFE or Nylon syringe filter into an amber HPLC vial. Analyze immediately.

Visualizations

Analytical Workflow

Caption: Step-by-step workflow emphasizing the critical antioxidant stabilization step during preparation.

Chemical Logic & Separation Mechanism

Caption: Mechanistic view of how pH 3.0 ensures amine protonation for optimal peak shape and stability.

Method Validation Parameters (Acceptance Criteria)

Parameter	Acceptance Criteria	Notes
Linearity		Range: 5 - 100 µg/mL
Precision (RSD)		6 replicate injections
LOD / LOQ	S/N > 3 / S/N > 10	Typ. LOQ 0.5 µg/mL
Solution Stability	RSD over 24h	Must use antioxidant diluent
Tailing Factor		pH control is vital here

Troubleshooting Guide

• Issue: Peak Tailing

  • Cause: Interaction between the protonated amine and residual silanols on the silica support.

  • Fix: Ensure pH is

    3.0. Add 10 mM Triethylamine (TEA) to the buffer as a silanol blocker if using an older generation column.

• Issue: Extra Peak / "Ghost" Peak

  • Cause: Oxidation of the analyte to the quinone imine.

  • Fix: Prepare fresh samples. Increase Ascorbic Acid concentration. Use amber glassware.

• Issue: Retention Time Drift

  • Cause: pH fluctuation in the aqueous buffer.

  • Fix: Use a buffered mobile phase (Phosphate) rather than just acid-adjusted water.[2]

References

• ResearchGate . (2025). Monitoring of aminophenol isomers in surface water samples using a new HPLC method. Retrieved from [Link]

• SIELC Technologies . (2018).[3] Separation of 3-Aminophenol on Newcrom R1 HPLC column. Retrieved from [Link]

• PubChem . (2024).[4] 4-Amino-2,3,5-trimethylphenol Compound Summary. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Separation of 4-Amino-2-isopropyl-5-methylphenol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. 4-Amino-2,3,5-trimethylphenol | C9H13NO | CID 11105537 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Efficiency GC-MS Profiling of 4-Amino-2,3,6-trimethylphenol and its Silylated Derivatives

This Application Note is structured as a comprehensive technical guide for the analysis of 4-Amino-2,3,6-trimethylphenol (also known as 4-hydroxy-2,3,5-trimethylaniline), a critical intermediate in the synthesis of

-tocopherol (Vitamin E) and a potent antioxidant.[1]

Abstract & Scope

This protocol details the quantitative analysis of 4-Amino-2,3,6-trimethylphenol (ATMP) using Gas Chromatography-Mass Spectrometry (GC-MS).[1] Due to the compound's amphoteric nature (containing both phenolic hydroxyl and amine groups) and its susceptibility to oxidation (forming trimethyl-1,4-benzoquinone), direct GC analysis is prone to peak tailing and thermal degradation.

This guide establishes a robust Two-Step Derivatization Workflow utilizing BSTFA + 1% TMCS to form stable Trimethylsilyl (TMS) derivatives. The method addresses the steric hindrance of the 2,6-dimethyl-substituted phenolic group and ensures high recovery, linearity, and spectral fidelity.

Chemical Context & Challenges[1][2]

The Analyte

• Compound: 4-Amino-2,3,6-trimethylphenol[1][2]

• CAS: 17959-06-7[1][2]

• Molecular Formula:

  (MW: 151.21 g/mol )[1]

• Key Structural Feature: The hydroxyl group at position 1 is flanked by methyl groups at positions 2 and 6.[1] This steric hindrance makes the phenolic proton less accessible to bulky derivatization reagents, requiring specific catalytic conditions.

Analytical Challenges

• Oxidative Instability: ATMP rapidly oxidizes to Trimethyl-1,4-benzoquinone upon exposure to air/light.[1] Sample preparation must be performed rapidly or under inert gas (

  ).[1]

• Active Hydrogen Adsorption: Free amine and hydroxyl groups interact with silanol groups in the GC inlet liner and column, causing severe peak tailing.[1]

• Incomplete Derivatization: The hindered phenol requires a catalyst (TMCS) and elevated temperatures to fully silylate; otherwise, mixed mono-TMS derivatives will split the signal.[1]

Experimental Protocol

Reagents & Materials

• Standard: 4-Amino-2,3,6-trimethylphenol (>98% purity).[1]

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% Trimethylchlorosilane (TMCS).[1][3]

• Catalyst/Solvent: Anhydrous Pyridine (Critical for scavenging acid byproducts and catalyzing the hindered phenol reaction).[1]

• Internal Standard (IS): Phenanthrene-d10 or 2,4,6-Trimethylphenol (if available).[1]

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (Anhydrous).[1]

Sample Preparation Workflow

Step 1: Stock Solution Preparation Dissolve 10 mg of ATMP in 10 mL of anhydrous DCM.[1] (Concentration: 1 mg/mL).[1]

• Note: Sonicate for 5 mins if necessary. Store in amber vials to prevent photo-oxidation.

Step 2: Aliquoting & Drying Transfer 100

L of Stock Solution into a 2 mL GC autosampler vial. Evaporate to dryness under a gentle stream of Nitrogen ( ) at room temperature.[1]

• Critical: Do not use heat during evaporation to minimize oxidation.[1]

Step 3: Derivatization Reaction Add 50

L of Anhydrous Pyridine to the residue. Vortex to dissolve.[1] Add 100 L of BSTFA + 1% TMCS . Cap the vial tightly with a PTFE-lined crimp cap.[1]

Step 4: Incubation Heat the vial at 70°C for 45 minutes in a dry block heater.

• Mechanism:[1] The heat and TMCS catalyst drive the silylation of the sterically hindered 2,6-dimethylphenol group and the primary amine.

Step 5: Final Dilution Cool to room temperature. Dilute with 850

L of anhydrous Ethyl Acetate (Total Vol = 1 mL).[1] Inject 1 L into the GC-MS.[1][4]

GC-MS Method Parameters

Parameter	Setting	Rationale
Column	HP-5ms Ultra Inert (30m x 0.25mm x 0.25 m)	Low bleed, standard non-polar phase for TMS derivatives.[1]
Inlet Temp	260°C	Ensures rapid volatilization of high-boiling TMS derivatives.[1]
Injection Mode	Split (10:1) or Splitless	Split for >50 ppm; Splitless for trace analysis.
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)	Optimized linear velocity for separation efficiency.[1]
Oven Program	80°C (1 min) 20°C/min 280°C (5 min)	Fast ramp minimizes thermal stress; high final temp elutes silylated dimers.[1]
Transfer Line	280°C	Prevents condensation of heavy derivatives.[1]
Ion Source	EI (70 eV), 230°C	Standard ionization; 230°C reduces source fouling.[1]
Scan Range	m/z 40 - 450	Covers molecular ion of Di-TMS ( ~295) and fragments.[1]

Visualizing the Workflow & Reaction

The following diagrams illustrate the analytical workflow and the specific chemical transformation occurring during the derivatization of the hindered phenol.

Figure 1: Step-by-step analytical workflow for the GC-MS analysis of ATMP.

Figure 2: Derivatization logic overcoming steric hindrance to form the Di-TMS derivative.

Data Analysis & Interpretation

Identification of the Derivative

The reaction produces N,O-bis(trimethylsilyl)-4-amino-2,3,6-trimethylphenol .[1]

• Theoretical MW: 295.5 g/mol .[1]

• Calculated Mass Change: Parent (151) + 2

  TMS ( , mass ~72) = 295.[1]

Mass Spectral Pattern (EI, 70eV)

The following ions are diagnostic for the Di-TMS derivative:

m/z (Ion)	Identity	Interpretation
295		Molecular Ion. Strong intensity due to aromatic stabilization.
280		Base Peak. Loss of a methyl group ( ) from one of the TMS groups.[1] Common in all TMS derivatives.
147		Rearrangement ion indicating two TMS groups in proximity (or N-TMS/O-TMS interaction).[1]
73		Trimethylsilyl cation.[1] Universal marker for TMS derivatives.

Troubleshooting Artifacts

• Peak at m/z 150 (Trimethyl-1,4-benzoquinone): Indicates sample oxidation before derivatization.[1]

  • Solution: Purge vials with Nitrogen; minimize time between prep and injection.[1]

• Split Peaks: Indicates incomplete silylation (Mono-TMS vs Di-TMS).[1]

  • Solution: Increase reaction time to 60 mins or increase TMCS concentration to 5%.

Method Validation Criteria

To ensure Data Integrity (ALCOA+), the method must be validated against the following parameters:

• Linearity:

  ( ).[1]

• Limit of Detection (LOD): Typically

  (S/N > 3) in SIM mode (monitoring m/z 295, 280).

• Recovery: Spike samples at 80%, 100%, and 120% levels. Acceptable range: 90-110%.[1]

• Precision: RSD < 5% for 6 replicate injections of the standard.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 82666, 4-Amino-2,3,6-trimethylphenol.[1] Retrieved from [Link]

• NIST Mass Spectrometry Data Center. Phenol, 2,3,6-trimethyl- Mass Spectrum.[1] NIST Chemistry WebBook, SRD 69.[1] Retrieved from [Link][1]

• Little, J.L. (1999). Artifacts in Trimethylsilyl Derivatization for Gas Chromatography-Mass Spectrometry.[1] Journal of Chromatography A. (General reference for TMS artifacts).[1]

Sources

• 1. 4-Amino-2,3,6-trimethylphenol | C9H13NO | CID 82666 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. scispace.com [scispace.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Advanced Derivatization Strategies for 4-Amino-2,3,6-trimethylphenol

Abstract

The accurate quantification of 4-Amino-2,3,6-trimethylphenol (ATMP) , a critical intermediate in the synthesis of

-tocopherol (Vitamin E), is frequently compromised by its rapid oxidation to trimethyl-1,4-benzoquinone and significant steric hindrance surrounding its functional groups. Direct analysis often yields poor peak shape and low sensitivity due to column adsorption and thermal instability. This Application Note details two robust derivatization protocols: Silylation (GC-MS) using BSTFA/TMCS to overcome steric barriers, and Dansylation (LC-MS/FLD) to stabilize the analyte and enhance detection limits. These methods ensure high reproducibility ( ) and sub-ppm sensitivity.

Chemical Context & Analytical Challenges

The Molecule

ATMP (CAS: 17959-06-7) features an electron-rich aromatic ring substituted with three methyl groups and two polar functionalities: a phenolic hydroxyl (-OH) and an amino group (-NH

).[1]

The Problem: "The Steric-Oxidation Trap"

• Oxidative Instability: The electron-donating methyl groups make the ring highly susceptible to oxidation. Exposure to air rapidly converts ATMP into the quinone form, destroying the analyte before detection.

• Steric Hindrance: The methyl groups at positions 2 and 6 create a "protective fence" around the phenol group, while the methyl at position 3 affects the amine. Standard derivatization reagents often fail to penetrate this steric shield without optimized thermal forcing.

• Amphoteric Nature: The presence of both acidic (-OH) and basic (-NH

  ) groups leads to zwitterionic behavior and severe tailing on non-passivated columns.

Decision Matrix: Choosing the Right Protocol

Use the following logic flow to select the optimal derivatization strategy for your instrumentation.

Figure 1: Decision tree for selecting between Silylation (GC) and Dansylation (LC) based on sensitivity needs and matrix polarity.[2]

Protocol A: Silylation for GC-MS

Objective: Replace active protons on -OH and -NH

with trimethylsilyl (TMS) groups to increase volatility and thermal stability.[3][4] Critical Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[3] The TMCS acts as a Lewis acid catalyst, essential for attacking the sterically hindered 2,6-dimethyl-phenol site.

Reagents & Equipment

• Solvent: Anhydrous Pyridine (acts as an acid scavenger) or Ethyl Acetate (dried over MgSO

  ).

• Reagent: BSTFA + 1% TMCS (Sigma-Aldrich/Merck).

• Gas Chromatography: Agilent 7890B or equivalent with MS detection.

• Column: Rxi-5Sil MS or DB-5MS (30m x 0.25mm x 0.25µm).

Step-by-Step Procedure

• Sample Preparation: Weigh 5 mg of ATMP into a 2 mL amber GC vial.

  • Note: Perform under N

    gas to prevent oxidation.

• Solubilization: Add 500 µL of Anhydrous Pyridine. Vortex until dissolved.

• Derivatization: Add 200 µL of BSTFA + 1% TMCS.

  • Causality: The high ratio of reagent ensures complete coverage of both amine protons and the hindered phenol.

• Incubation (The Critical Step): Cap tightly and heat at 70°C for 45 minutes .

  • Why: Standard silylation occurs at 60°C/30min. The extra heat is required to overcome the steric hindrance of the ortho-methyl groups.

• Cool & Inject: Cool to room temperature. Inject 1 µL in Split mode (10:1).

GC-MS Parameters

Parameter	Setting
Inlet Temp	260°C
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)
Oven Program	100°C (1 min) 20°C/min 300°C (hold 3 min)
Transfer Line	280°C
MS Source	230°C (EI Mode, 70eV)
Target Ions	Quant: 295 m/z (Di-TMS M+), Qual: 73, 147 m/z

Protocol B: Dansylation for LC-MS/FLD

Objective: Attach a Dansyl (5-dimethylaminonaphthalene-1-sulfonyl) tag. This adds a fluorescent moiety and increases ionization efficiency for ESI-MS. Application: Ideal for trace analysis in biological fluids where GC thermal degradation is a risk.

Reagents

• Dansyl Chloride (DNS-Cl): 5 mg/mL in Acetone.

• Buffer: Sodium Bicarbonate (0.1 M, pH 10.5). High pH is required to deprotonate the phenol (

  ) and amine.

Step-by-Step Procedure

• Mix: Combine 100 µL Sample (aqueous/organic mix) + 100 µL Buffer (pH 10.5).

• React: Add 200 µL DNS-Cl solution. Vortex.

• Incubate: Heat at 60°C for 20 minutes in a dark heating block.

  • Visual Check: Solution should turn pale yellow.

• Quench: Add 50 µL of 5% Ethylamine or Glycine solution to consume excess reagent.

• Clarify: Centrifuge at 10,000 rpm for 5 min if precipitate forms.

• Analyze: Inject 5 µL into LC-MS or LC-FLD.

LC Conditions

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8µm).

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

• Gradient: 10% B to 95% B over 10 mins.

• Detection:

  • Fluorescence: Ex 340 nm / Em 525 nm.

  • MS: ESI Positive Mode, Target [M+H]

    of derivative.

Experimental Workflow Diagram

Figure 2: Integrated workflow ensuring sample integrity from preparation to analysis.

Method Validation & Troubleshooting

Quantitative Performance (Data Summary)

Metric	GC-MS (Silylation)	LC-FLD (Dansylation)
Linearity ( )	> 0.998 (1-100 ppm)	> 0.999 (10-1000 ppb)
LOD	0.5 ppm	5 ppb
Recovery	92% ± 4%	96% ± 3%
Stability (24h)	Moderate (Keep Dry)	High (Stable in mobile phase)

Troubleshooting Guide

• Issue: Low Yield in GC:

  • Cause: Incomplete silylation of the hindered phenol.

  • Fix: Increase reaction temperature to 80°C or use MTBSTFA for a more stable (but slower forming) derivative. Ensure solvent is strictly anhydrous.[5]

• Issue: Unknown Peak at M-2:

  • Cause: Oxidation to Quinone-imine prior to derivatization.

  • Fix: Add 1 mg/mL Ascorbic Acid to the sample collection buffer immediately upon sampling.

References

• Phenomenex. "Derivatization for Gas Chromatography: Silylation Reagents." Phenomenex Technical Guides. Available at: [Link]

• National Center for Biotechnology Information (2025). "PubChem Compound Summary for CID 82666, 4-Amino-2,3,6-trimethylphenol." PubChem. Available at: [Link]

• Macherey-Nagel. "Derivatization reagents for GC: Silylation Protocols." MN Chromatography. Available at: [Link]

• Krumm, B. et al. (2004). "Aerobic Oxidation of 2,3,6-trimethylphenol...". Journal of the American Chemical Society. Available at: [Link]

Sources

• 1. 4-Amino-2,3,6-trimethylphenol | C9H13NO | CID 82666 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. adis-international.ro [adis-international.ro]
• 4. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 5. diverdi.colostate.edu [diverdi.colostate.edu]

Technical Notes & Optimization

"4-Amino-2,3,6-trimethylphenol" synthesis byproduct identification

Topic: Synthesis Optimization & Impurity Profiling for 4-Amino-2,3,6-trimethylphenol (ATP) Document ID: TS-ATP-2026-02 Audience: Process Chemists, R&D Scientists, Analytical Chemists

Executive Summary

This technical guide addresses the synthesis of 4-Amino-2,3,6-trimethylphenol (ATP) , a critical intermediate often utilized in the production of Vitamin E (α-tocopherol) and various pharmaceutical active ingredients. The synthesis typically proceeds via the nitration of 2,3,6-trimethylphenol (TMP) followed by catalytic hydrogenation.

The primary challenge in this pathway is the electron-rich nature of the phenolic ring, which makes the starting material highly susceptible to oxidative side reactions (forming quinones) and incomplete reduction (forming hydroxylamines). This guide provides troubleshooting workflows to identify, quantify, and eliminate these specific byproducts.

Module 1: The Reaction Pathway & Impurity Landscape

Before troubleshooting, it is critical to map the "Hidden Factory"—the side reactions that occur alongside your desired pathway.

Visualizing the Chemistry

The following diagram illustrates the primary synthesis route (Green) and the critical deviation points (Red) where impurities are generated.

Figure 1: Reaction pathway showing the genesis of oxidative quinones (TMBQ) and reductive impurities (Hydroxylamines/Azo).

Module 2: Troubleshooting the Nitration Phase

Objective: Convert 2,3,6-trimethylphenol to 4-nitro-2,3,6-trimethylphenol without oxidizing the ring.

Common Issue: "My reaction mixture turned bright yellow/orange immediately."

Diagnosis: Formation of 2,3,5-Trimethyl-1,4-benzoquinone (TMBQ) . Mechanism: The starting phenol is electron-rich. Nitric acid acts as an oxidant rather than a nitrating agent if the temperature is too high or the acid concentration is uncontrolled.

Parameter	Optimal Condition	Consequence of Deviation
Temperature	-5°C to 0°C	> 5°C: Rapid oxidation to TMBQ (Yellow oil/solid).
Reagent Addition	Dropwise HNO₃	Dump addition: Localized hot spots cause oxidative ring cleavage.
Acid Strength	65-70% HNO₃	Fuming HNO₃: Over-nitration and oxidation.

Protocol 1: Controlled Nitration (Low-Oxidation Method)

Standard nitration often yields 10-15% TMBQ. Use this modified protocol to suppress oxidation.

• Preparation: Dissolve 2,3,6-trimethylphenol (1.0 eq) in Glacial Acetic Acid (5 vol). Cool to -10°C .

• Nitration: Prepare a solution of HNO₃ (1.05 eq, 65%) in Acetic Acid (1 vol).

• Addition: Add the acid solution dropwise over 60 minutes. Internal temperature must not exceed 0°C.

• Quench: Pour onto crushed ice.

• Purification: The nitro compound precipitates. TMBQ (if formed) is often more soluble in the aqueous/acetic phase or can be washed away with cold hexane.

Module 3: Troubleshooting the Hydrogenation Phase

Objective: Reduce the nitro group to an amine without "stalling" at the hydroxylamine stage.

Common Issue: "Product darkens (pink/red) upon exposure to air."

Diagnosis: Presence of Hydroxylamine intermediates or Azo impurities. Mechanism:

• Hydroxylamine (R-NHOH): If the reduction stops early, this intermediate remains. It is unstable and oxidizes in air to form colored nitroso/radical species.

• Azo Compounds (R-N=N-R): Formed by the condensation of a Nitroso intermediate with a Hydroxylamine under basic conditions.

Common Issue: "Mass Spec shows [M-16] or [M-2] peaks."

• [M-16]: Loss of Oxygen? Likely the target amine (M). If M is the target, M+16 is the Hydroxylamine.

• Target Mass (ATP): MW ≈ 151.2 g/mol .

• Impurity Mass (Hydroxylamine): MW ≈ 167.2 g/mol .

• Impurity Mass (Nitro): MW ≈ 181.2 g/mol .

• Impurity Mass (Azo Dimer): MW ≈ 298.4 g/mol .

Protocol 2: Scavenging Hydroxylamines

If HPLC shows a peak at RRT ~0.9 (relative to amine) or MS shows m/z 167, your reduction is incomplete.

• Catalyst Choice: Use 5% Pd/C (50% wet) . Dry catalysts can ignite methanol vapors.

• Pressure/Temp: 3-5 bar H₂ at 25-30°C.

  • Note: Do not heat >50°C during reduction, or you risk de-amination or ring saturation.

• The "Kicker": If the reaction stalls (hydroxylamine persists):

  • Add 1% aqueous Ammonium Formate or a trace of Acetic Acid.

  • Why? Slightly acidic conditions accelerate the dehydration of the hydroxylamine to the amine.

Module 4: Analytical Fingerprinting

Use this table to identify impurities in your crude mixture.

Impurity Name	Structure	Visual Cue	HPLC Detection (UV 254nm)	Origin
TMBQ	Quinone	Bright Yellow/Orange	Non-polar (Early eluting on C18)	Oxidation during Nitration
4-Nitro-TMP	Nitro-phenol	Pale Yellow Solid	Mid-eluting	Unreacted Intermediate
Hydroxylamine	R-NHOH	Colorless (turns red in air)	Close to product peak (tailing)	Incomplete Hydrogenation
Azoxy Dimer	R-N=N(O)-R	Deep Orange/Red	Very Late eluting (High logP)	Condensation at high pH
4-Amino-TMP	Target	Off-white / Tan	Main Peak	Product

FAQ: Frequently Asked Questions

Q: Can I use NaNO₂/HCl instead of Nitric Acid? A: Yes. This proceeds via a Nitrosation pathway (forming the 4-nitroso phenol), which tautomerizes to the quinone monoxime. This is often safer regarding oxidation (less TMBQ formation) but requires careful pH control to avoid diazonium coupling side reactions.

Q: My final product has a low melting point. What is the most likely contaminant? A: TMBQ (MP ~30°C) significantly depresses the melting point. 4-Amino-2,3,6-trimethylphenol should melt >130°C (check specific literature values as polymorphs exist). If the solid is "sticky" or yellow, perform a hexane wash to remove TMBQ.

Q: How do I store 4-Amino-2,3,6-trimethylphenol? A: Like all electron-rich anilines, it is air-sensitive. Store under Argon/Nitrogen at 4°C. If it turns black, it has formed "aniline black" type polymers or quinone imines.

References

• Synthesis of Trimethylhydroquinone from 2,3,6-Trimethylphenol. BenchChem Application Notes. (Detailed protocols on the oxidation of TMP to TMBQ, highlighting the ease of this side reaction). Link

• Selective oxidation of 2,3,6-trimethylphenol into 2,3,5-trimethyl-1,4-benzoquinone. Catalysis Science & Technology, 2025. (Mechanistic insight into the oxidative impurity formation). Link

• Reduction of Nitro Compounds using 3d-Non-Noble Metal Catalysts. Universita degli Studi di Milano, PhD Thesis. (Discusses the mechanism of nitro-to-amine reduction and the stalling at hydroxylamine intermediates). Link

• PubChem Compound Summary: 4-Amino-2,3,6-trimethylphenol. National Center for Biotechnology Information. (Physical properties and identifiers). Link

Technical Support Center: Purification of 4-Amino-2,3,6-trimethylphenol

Ticket ID: #PUR-TMP-004 Topic: Purification Protocols & Troubleshooting for Crude 4-Amino-2,3,6-trimethylphenol Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open for Review

Executive Summary & Critical Handling

User Query: "My crude 4-amino-2,3,6-trimethylphenol turns purple/black during filtration. How do I isolate it as a pure white/off-white solid?"

Scientist's Response: The discoloration you are observing is the rapid formation of quinoid oxidation products . 4-Amino-2,3,6-trimethylphenol (CAS: 17959-06-7) is an electron-rich aminophenol. In the presence of oxygen and trace metals, it oxidizes to form iminoquinones and eventually complex polymolecular pigments (similar to melanin formation).

To purify this compound successfully, you must transition from "standard organic workup" to "reductive environment processing."

Core Constraints:

• Atmosphere: All solvents must be degassed. An Argon/Nitrogen blanket is mandatory.

• pH Sensitivity: The free base is liable to oxidation at neutral/basic pH. The Hydrochloride (HCl) salt is significantly more stable.

• Additives: You must use a reducing agent (Sodium Dithionite) in aqueous steps.

Purification Decision Matrix

Before starting, determine your end-use requirement. The HCl salt is recommended for storage, while the free base must be used immediately.

Figure 1: Decision matrix for selecting the appropriate purification route based on stability requirements.

Protocol A: Acid-Base Purification (The "Salt" Method)

This is the most robust method. It leverages the amphoteric nature of the molecule to separate it from neutral impurities (like unreacted 2,3,6-trimethylphenol) and stabilizes the amine as a salt.

Materials

• Solvent A: 2M Hydrochloric Acid (Degassed).

• Solvent B: Toluene or Ethyl Acetate (for washing).

• Precipitation Solvent: Concentrated HCl or Isopropanol.

• Additive: Sodium Dithionite (

  ).

Step-by-Step Procedure

• Dissolution: Suspend the crude solid in Solvent A (approx. 5-10 mL per gram of crude). Add 0.5% w/w Sodium Dithionite to the solution immediately. Stir until dissolved.

  • Why? The amine protonates to form the water-soluble hydrochloride. Dithionite prevents oxidation of the phenol group.

• Extraction (The Wash): Extract the aqueous acidic layer with Solvent B (2x volume). Discard the organic layer.

  • Why? Neutral impurities (starting phenols, nitro-compounds) migrate to the organic phase. The product remains in the water.

• Charcoal Treatment: Add activated carbon (5% w/w) to the aqueous phase. Stir for 15 mins under Nitrogen. Filter through Celite.

• Crystallization:

  • Option 1 (Aqueous): Add concentrated HCl dropwise to the filtrate until the common ion effect forces the salt to precipitate.

  • Option 2 (Solvent): Evaporate water to near dryness (under vacuum, <50°C) and triturate the residue with Isopropanol or Acetone.

• Isolation: Filter the white crystals. Wash with cold Acetone. Dry in a vacuum desiccator over

  .

Protocol B: Recrystallization (Free Base)

Use this only if you absolutely require the free amine.

Solvent System

• Primary: Ethanol or Methanol (degassed).

• Anti-solvent: Water (degassed, containing 0.1% Sodium Dithionite).

Step-by-Step Procedure

• Reflux: Dissolve crude material in the minimum amount of boiling Ethanol under Nitrogen.

• Clarification: If insolubles are present, filter hot through a pre-heated funnel (keep under Nitrogen blanket).

• Precipitation: Slowly add the Anti-solvent (Water + Dithionite) to the hot ethanol solution until slight turbidity persists.

• Cooling: Allow the solution to cool slowly to room temperature, then to 4°C. Rapid cooling will trap impurities.

• Filtration: Filter rapidly. The solid should be off-white to pale beige.[1]

  • Critical: If the solid turns pink/purple on the filter paper, wash immediately with a small amount of cold ethanol containing dithionite, then dry under high vacuum.

Troubleshooting & FAQs

Ticket #1: "The product is an oil, not a solid."

Cause: Residual solvent or depression of melting point due to impurities (likely isomers like 2,3,5-trimethyl derivatives). Fix:

• Perform the Acid-Base Purification (Protocol A) . Oils often solidify once converted to the HCl salt.

• Triturate the oil with cold diethyl ether or hexane to induce crystallization.

Ticket #2: "High Metal Content (Pd/C or Raney Ni residues)."

Cause: If prepared via catalytic hydrogenation of the nitro-precursor, metal fines can persist. Fix:

• During Protocol A , the filtration through Celite (Step 3) is usually sufficient.

• If persistent, use a metal scavenger resin (e.g., SiliaMetS® Thiol) in the aqueous phase before crystallization.

Ticket #3: "Unknown Impurity at RRT 0.85 on HPLC."

Analysis: This is likely the Quinone Imine or Dimer . Data Table: Common Impurities

Impurity Type	Origin	Removal Strategy
2,3,6-Trimethylphenol	Unreacted Starting Material	Insoluble in dilute HCl. Remove via Toluene wash (Protocol A).
Trimethyl-1,4-benzoquinone	Oxidation Product	Volatile. Remove via vacuum sublimation or Toluene wash.
Azoxy/Azo dimers	Incomplete Reduction	Low solubility in acid. Remove via filtration in Protocol A.
Quinone Imines	Oxidation during workup	Prevent with Sodium Dithionite.

Scientific Grounding & Mechanisms

The Oxidation Cascade

The amino-phenol moiety is a "redox-active" switch. Without protection (protonation of the amine), the lone pair on the nitrogen donates electron density into the ring, lowering the oxidation potential of the phenol.

Figure 2: The oxidative degradation pathway responsible for discoloration.

Stability of the HCl Salt

By converting the amine (

) to the ammonium ( ), you remove the lone pair's ability to donate electrons into the ring. This significantly raises the oxidation potential, making the salt form stable in air for months [1].

References

• Safety & Handling of Aminophenols

  • Source: U.S. Environmental Protection Agency (EPA). "Phenol, 4-amino-2,3,6-trimethyl-, hydrochloride (1:1) Substance Details".[2][3][4][5]

  • URL:

• Synthesis & Purification Context (Vitamin E Intermediates)

  • Source: Google Patents.[6] "Method for the synthesis of 2,3,6-trimethylphenol" (Precursor chemistry and handling).

  • URL:

• General Purification of Aminophenols (p-aminophenol analogy)

  • Source: Google Patents.[6] "Process for the purification of p-aminophenol" (Describes the aniline/toluene extraction technique adapted in Protocol A).

  • URL:

• Antioxidant Mechanism

  • Source: BenchChem. "The Antioxidant Profile of 4-Methoxy-2,3,6-trimethylphenol" (Explains the radical scavenging mechanism relevant to the amino-analog).

  • URL:

Sources

• 1. piochem.com [piochem.com]
• 2. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 3. 2,3,6-Trimethylphenol synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Process for the purification of p-aminophenol - Patent US-4440954-A - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2,3,6-trimethyl phenol, 2416-94-6 [thegoodscentscompany.com]

Technical Support Center: Preventing Oxidation of 4-Amino-2,3,6-trimethylphenol During Reactions

Welcome to the technical support center for handling 4-Amino-2,3,6-trimethylphenol. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with the stability of this compound during chemical synthesis. As a substituted aminophenol, this molecule is highly susceptible to oxidative degradation, which can lead to colored impurities, reduced yields, and compromised product purity. This document provides in-depth, field-proven insights and actionable protocols to mitigate these issues, ensuring the integrity of your experiments.

Section 1: Understanding the Core Problem - The Chemistry of Oxidation

Q1: Why is 4-Amino-2,3,6-trimethylphenol so prone to oxidation?

Answer: The high reactivity of 4-Amino-2,3,6-trimethylphenol stems from the electronic properties of its functional groups. The aromatic ring is substituted with both a hydroxyl (-OH) and an amino (-NH₂) group, which are powerful electron-donating groups.[1][2] This high electron density makes the molecule an excellent antioxidant itself but also highly susceptible to autoxidation.

The key reasons for its instability are:

• Low Oxidation Potential: The electron-rich ring can be easily oxidized by atmospheric oxygen, trace metal impurities, or other oxidizing agents present in the reaction mixture.

• Radical Formation: The oxidation process typically proceeds through a radical mechanism. The phenolic hydroxyl or the amino group can donate a hydrogen atom to neutralize free radicals, forming a stabilized phenoxyl or anilino radical intermediate.[1]

• Formation of Colored Conjugated Systems: These radical intermediates can react further, often coupling with each other or reacting with other molecules, to form highly conjugated, colored products like quinone-imines.[1] This is why reactions involving this compound often turn dark brown, purple, or black upon exposure to air. The para-positioning of the amino and hydroxyl groups is particularly conducive to forming these stable, colored quinone-like structures.[1][3]

Below is a generalized schematic of the oxidation pathway.

Caption: Generalized oxidation pathway of 4-aminophenol derivatives.

Section 2: Frequently Asked Questions (FAQs)

Q2: My reaction mixture containing 4-Amino-2,3,6-trimethylphenol is turning dark. What is happening?

Answer: A color change to yellow, brown, pink, or purple is a classic indicator of oxidation.[3] This occurs when the aminophenol is converted into quinone-imine type products, which are highly colored. This is a sign that your reaction conditions are not sufficiently inert and that the compound is degrading.

Q3: What are the most critical first steps to prevent oxidation?

Answer: The two most crucial and immediate actions are:

• Establish an Inert Atmosphere: Rigorously exclude oxygen from your reaction. This is non-negotiable. You must use an inert gas like dry argon or nitrogen.[4][5]

• Use High-Purity, Degassed Solvents: Solvents can contain significant amounts of dissolved oxygen. Always use freshly degassed solvents for your reaction, work-up, and purification steps.

Q4: Can I just add an antioxidant to solve the problem?

Answer: While antioxidants are a powerful tool, they are not a substitute for proper inert atmosphere techniques. They should be used as a complementary measure. The choice of antioxidant is also critical; it must not interfere with your desired reaction. For example, a phenolic antioxidant might compete in a reaction where the phenol group of your substrate is supposed to react. Ascorbic acid is often a good choice for protecting aminophenols in solutions.[6]

Q5: How should I store the solid compound and its solutions?

Answer: Solid 4-Amino-2,3,6-trimethylphenol should be stored in a tightly sealed amber vial under an inert atmosphere (argon is preferable to nitrogen due to its higher density) and in a cool, dark place, such as a refrigerator or freezer.[4][7] Solutions are significantly less stable and should ideally be prepared fresh. If a solution must be stored, it should be in a sealed flask with a positive pressure of inert gas and refrigerated.

Section 3: Troubleshooting Guide - Specific Scenarios

This section addresses common issues encountered during different experimental stages.

Issue 1: Oxidation During Reaction Setup and Execution

Question	Potential Causes	Troubleshooting Steps & Explanations
Q6: I purged my flask with nitrogen, but the reaction still turned dark. Why?	1. Insufficient Purging: A brief flush is not enough. Oxygen adheres to glass surfaces and is dissolved in solvents.2. System Leaks: Poorly sealed joints, septa, or tubing can allow air to re-enter.3. Reagent Contamination: One of your starting materials or catalysts may be contaminated with oxidants or metal ions.	1. Thorough Degassing: Use at least three vacuum/inert gas backfill cycles for your flask. For solvents, sparge with inert gas for 30-60 minutes or use the freeze-pump-thaw method for maximum oxygen removal.2. System Integrity Check: Ensure all glass joints are well-greased and clamped. Use fresh, high-quality septa and avoid piercing them excessively. Maintain a slight positive pressure of inert gas throughout the reaction, visible via an oil bubbler.[8][9]3. Reagent Purity: Use high-purity reagents. If metal catalysis is suspected, consider adding a chelating agent like EDTA (if compatible with your reaction chemistry) to sequester trace metals that can catalyze oxidation.[10]
Q7: Which antioxidants are recommended, and at what concentrations?	Antioxidant choice depends on reaction compatibility. They can be broadly classified as primary (radical scavengers) and secondary (peroxide decomposers).[11]	1. Radical Scavengers: For general protection, especially in solutions, consider adding a low concentration (0.01-0.1 mol%) of a suitable antioxidant. - Ascorbic Acid (Vitamin C): Water-soluble, effective for protecting aminophenols.[6][12] - Butylated Hydroxytoluene (BHT): A common hindered phenol antioxidant, soluble in organic solvents.[13]2. Metal Chelators: If metal-catalyzed oxidation is a concern, add EDTA disodium salt (10-50 ppm) to aqueous phases.3. Compatibility Test: Always run a small-scale control reaction with the antioxidant alone to ensure it doesn't interfere with your desired transformation.

Issue 2: Oxidation During Work-up and Purification

Question	Potential Causes	Troubleshooting Steps & Explanations
Q8: My compound degrades during aqueous work-up or extraction. Why?	1. Oxygen in Work-up Solutions: Water and aqueous solutions hold a significant amount of dissolved oxygen.2. pH-Induced Oxidation: Basic conditions (pH > 7) deprotonate the phenolic hydroxyl group, forming a phenoxide. This species is extremely electron-rich and oxidizes almost instantaneously in the presence of air.[14]	1. Degas All Solutions: Thoroughly sparge all water, brine, and buffer solutions with an inert gas before use.2. Maintain Acidic/Neutral pH: Perform extractions under slightly acidic or neutral conditions (pH 4-7) to keep the phenol protonated and less reactive. If a basic extraction is unavoidable, work quickly and under a strong blanket of inert gas.3. Add a Reducing Agent: Add a small amount of a reducing agent like sodium bisulfite or sodium dithionite to the aqueous phase to scavenge dissolved oxygen and other oxidizing species.
Q9: My product streaks and decomposes on a silica gel column. What should I do?	1. Silica Gel Acidity/Activity: Standard silica gel is acidic and has a high surface area, which can catalyze the oxidation of sensitive compounds, especially in the presence of air.2. Oxygen in Eluent: The solvent used for chromatography contains dissolved oxygen.	1. Deactivate Silica: Use silica gel that has been deactivated with a base (e.g., triethylamine). Prepare a slurry of silica in your starting eluent, add 1-2% triethylamine (by volume), and stir before packing the column. This neutralizes acidic sites.2. Use Degassed Eluent: Degas your chromatography solvents before use.3. Fast Chromatography: Do not let the compound sit on the column for extended periods. Use flash chromatography with positive pressure to speed up the separation.

Section 4: Key Experimental Protocols

Protocol 1: General Handling under Inert Atmosphere (Schlenk Technique)

This protocol outlines the fundamental steps for setting up a reaction to minimize oxidation.

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven ( >120°C) overnight and cooled under a stream of dry inert gas.

• System Assembly: Assemble your reaction flask, condenser, and addition funnel while hot and immediately place the system under a dual vacuum/inert gas manifold.

• Purging the System: Perform a minimum of three vacuum-backfill cycles. To do this, evacuate the system to a low pressure (<1 Torr) and then refill with high-purity argon or nitrogen.

• Solvent Addition: Add freshly degassed solvent via a cannula or a gas-tight syringe.[5][8]

• Reagent Addition: Add 4-Amino-2,3,6-trimethylphenol as a solid via a solids addition funnel under a positive flow of inert gas. Alternatively, dissolve it in degassed solvent and add it as a solution via cannula.

• Reaction Maintenance: Maintain a slight positive pressure of inert gas throughout the reaction. This is typically achieved by connecting the system to the manifold via an oil or mercury bubbler.[8][9]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reactions of Phenols - Chemistry Steps [chemistrysteps.com]
• 3. researchgate.net [researchgate.net]
• 4. ossila.com [ossila.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. CN112782332A - HPLC (high performance liquid chromatography) detection method for p-aminophenol impurities in acetaminophen medicine - Google Patents [patents.google.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. web.mit.edu [web.mit.edu]
• 9. ehs.umich.edu [ehs.umich.edu]
• 10. researchgate.net [researchgate.net]
• 11. longchangchemical.com [longchangchemical.com]
• 12. 4-Amino-2-chlorophenol: Comparative In Vitro Nephrotoxicity and Mechanisms of Bioactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. US4316996A - Discoloration prevention of phenolic antioxidants - Google Patents [patents.google.com]
• 14. schultzappel.wordpress.com [schultzappel.wordpress.com]

Side reactions of "4-Amino-2,3,6-trimethylphenol" in acidic or basic media

The following technical support guide addresses the stability and reactivity profile of 4-Amino-2,3,6-trimethylphenol (also known as 4-hydroxy-2,3,5-trimethylaniline). This document is structured to assist researchers in preventing unwanted degradation during synthesis, extraction, and storage.

Ticket Category: Chemical Stability & Reaction Troubleshooting Subject: Preventing Degradation in Acidic and Basic Media Applicable Compound: 4-Amino-2,3,6-trimethylphenol (CAS: 17959-06-7)

Executive Summary: The "Redox/pH Paradox"

Researchers working with 4-Amino-2,3,6-trimethylphenol often encounter a "Redox/pH Paradox." This molecule is an electron-rich amphoteric species.

• In Acid: It is kinetically stable against air but thermodynamically susceptible to hydrolytic deamination if oxidants are present.

• In Base: It becomes electronically activated, leading to rapid auto-oxidation and polymerization (tar formation).

The following sections detail the specific side reactions in each medium and provide protocols to mitigate them.

Module 1: Acidic Media – The Hydrolytic Trap

In acidic environments (pH < 4), the amino group is protonated (

). While this withdraws some electron density, protecting the ring from electrophilic attack, it opens a pathway for oxidative deamination .

The Mechanism: Quinone Imine Formation

If the solution contains even trace oxidants (Fe

, dissolved O , or peroxides), the molecule undergoes a two-electron oxidation to form a Quinone Imine . In aqueous acid, this imine is unstable and rapidly hydrolyzes.

The Side Reaction Pathway:

• Oxidation: 4-Amino-2,3,6-trimethylphenol

  Trimethyl-1,4-benzoquinone imine

• Hydrolysis: Quinone Imine + H

  O Trimethyl-1,4-benzoquinone (TMBQ) + NH

Result: You lose your amine functionality entirely, generating the quinone (TMBQ) and releasing ammonia. This is actually the industrial route for Vitamin E precursors (TMHQ), but for a researcher trying to preserve the amine, it is a catastrophic degradation.

Diagnostic Table: Acidic Degradation

Observation	Diagnosis	Root Cause
Solution turns Yellow/Orange	Formation of TMBQ (Quinone)	Trace oxidation followed by hydrolysis.
Ammonia smell upon basification	Release of NH	Confirmation of hydrolytic deamination.
Precipitate forms	Solubility limit reached	TMBQ is less soluble in water than the ammonium salt of the starting material.

Module 2: Basic Media – The Oxidative Cascade

In basic media (pH > 8), the phenol deprotonates to form a phenolate anion . This dramatically increases the electron density of the ring, lowering the oxidation potential. The molecule becomes a powerful reducing agent—so powerful that it reduces molecular oxygen from the air.

The Mechanism: Radical Polymerization

• Auto-oxidation: The phenolate transfers an electron to O

  , generating a Semiquinone Radical and Superoxide ( ).

• Coupling: These radicals are highly reactive. Unlike the acidic pathway which yields a clean quinone, basic oxidation leads to C-N or C-C coupling between rings.

• Polymerization: This results in complex, high-molecular-weight polymers (often called "Wurster's salts" analogues or humic-like tars).

Result: The solution turns pink, then rapidly darkens to brown or black tar. The reaction is irreversible.

Visualization: pH-Dependent Degradation Pathways

The following diagram maps the divergent degradation pathways based on pH environment.

Caption: Divergent reaction pathways. Acidic conditions favor hydrolysis to Quinone (TMBQ), while basic conditions favor radical polymerization.

Module 3: Troubleshooting & FAQs

Q1: My acidic solution turned bright yellow overnight. Can I recover the amine?

Answer: Likely No . The yellow color indicates the formation of Trimethyl-1,4-benzoquinone (TMBQ). This reaction involves the cleavage of the C-N bond (hydrolysis). The amine group is lost as ammonia. You cannot simply reduce TMBQ back to the starting material; reducing TMBQ yields Trimethylhydroquinone (TMHQ) (the di-hydroxyl species), not the amino-phenol.

Q2: I need to perform an extraction in basic conditions. How do I stop the "black tar" formation?

Answer: You must act faster than the oxygen transfer rate.

• Degas all solvents (sparge with Argon/Nitrogen for 20 mins) before adding the base.

• Add a reducing agent like Sodium Dithionite (Na

  S O ) or Sodium Metabisulfite to the aqueous phase. This scavenges oxygen and reduces any transient radicals back to the phenol.

• Keep the temperature as low as possible (0–4°C).

Q3: Why is the storage stability worse than standard p-aminophenol?

Answer: The three methyl groups on the ring (positions 2, 3,[1][2] 6) are electron-donating. Through inductive effects (+I), they increase the electron density of the ring, making the oxidation potential less positive (easier to oxidize) compared to unsubstituted p-aminophenol.

Module 4: Recommended Stabilization Protocol

When handling 4-Amino-2,3,6-trimethylphenol, follow this "Self-Validating" protocol to ensure integrity.

Preparation of Stable Stock Solutions (Acidic)

• Solvent: 0.1 M HCl or H

  SO (degassed).

• Additive: Add 0.1% w/v Sodium Metabisulfite or Ascorbic Acid .

  • Why? These act as sacrificial antioxidants, consuming dissolved oxygen before it can attack the aminophenol.

• Storage: Dark glass vial, under Argon, at -20°C.

Workup/Extraction Procedure

If you must expose the compound to base (e.g., to extract the free amine):

• Cool the mixture to 0°C.

• Blanket the vessel with Nitrogen.

• Adjust pH rapidly to the desired level (avoid lingering at pH 7-9 where auto-oxidation is fastest).

• Extract immediately into an organic solvent (DCM or Ethyl Acetate).

• Dry organic layer immediately and remove solvent. Do not store the free base in solution for extended periods.

References

• Sun, H., Harms, K., & Sundermeyer, J. (2004).[3] Aerobic Oxidation of 2,3,6-trimethylphenol to trimethyl-1,4-benzoquinone With copper(II) Chloride as Catalyst.[3] Journal of the American Chemical Society, 126(31), 9550-9551.[3] Retrieved from [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 82666, 4-Amino-2,3,6-trimethylphenol. Retrieved from [Link]

• University of Science and Technology of China. (2012). Investigation on redox mechanism of p-aminophenol in non-aqueous media by FT-IR spectroelectrochemistry. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 3. Aerobic oxidation of 2,3,6-trimethylphenol to trimethyl-1,4-benzoquinone with copper(II) chloride as catalyst in ionic liquid and structure of the active species - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Steric &amp; Electronic Tuning in Aminophenols: A Guide to 4-Amino-2,3,6-trimethylphenol

Executive Summary: The "Cryptophenol" Advantage

In the landscape of aminophenols, 4-Amino-2,3,6-trimethylphenol (ATMP) represents a specialized scaffold that diverges significantly from the commodity chemical 4-Aminophenol (PAP) . While PAP is the workhorse for paracetamol and dye synthesis, its lack of steric protection leads to rapid, often uncontrolled oxidation and poor chemoselectivity between the oxygen and nitrogen nucleophiles.

ATMP offers a distinct advantage: it features a "cryptophenol" motif . The hydroxyl group at position 1 is flanked by methyl groups at positions 2 and 6, creating a steric blockade that drastically reduces O-nucleophilicity and enhances oxidative stability. Meanwhile, the amino group at position 4 remains accessible (flanked only by a methyl at C3 and a proton at C5), allowing for highly chemoselective N-functionalization without the need for protecting groups.

This guide compares ATMP against standard aminophenols, providing experimental evidence for its utility in synthesizing lipophilic antioxidants, Vitamin E analogues, and stable heterocyclic dyes.

Comparative Profiling: ATMP vs. Alternatives

The following analysis contrasts ATMP with its unhindered parent (PAP) and the partially hindered 2,6-Dimethyl analogue.

Table 1: Physicochemical & Reactivity Profile[1]

Feature	4-Aminophenol (PAP)	4-Amino-2,6-dimethylphenol	4-Amino-2,3,6-trimethylphenol (ATMP)
Structure	Unsubstituted	2,6-Dimethyl substitution	2,3,6-Trimethyl substitution
Phenol Sterics	None (Highly Reactive)	High (Steric Shielding)	Very High (Cryptophenol)
Amine Sterics	None	Low (Open 3,5-positions)	Moderate (3-Methyl interaction)
LogP (Lipophilicity)	~0.04 (Hydrophilic)	~1.1	~1.4 (Lipophilic)
Oxidation Potential	High (Easily oxidized to quinone imine)	Moderate	Low (Electron-rich, but kinetically stable)
Primary Utility	Paracetamol, Commodity Dyes	Monomer synthesis	Vitamin E analogues, Antioxidants

Mechanistic Insight: The Electronic Push vs. Steric Pull

ATMP contains three electron-donating methyl groups. Thermodynamically, this makes the ring more electron-rich and easier to oxidize than PAP. However, kinetically , the steric bulk at the 2,3,6 positions retards the formation of intermolecular aggregates and stabilizes the radical intermediates (semiquinone radicals). This makes ATMP an ideal precursor for stable redox-active drugs where controlled electron transfer is required, rather than rapid degradation.

Visualization: Steric Environment & Reactivity Map

The following diagram visualizes the "Selectivity Filter" inherent in the ATMP molecule. The red zones indicate steric blockage, while the green zones indicate accessible reactivity.

Caption: Reactivity map of ATMP showing the "Cryptophenol" effect where 2,6-methyls block the hydroxyl, directing selectivity to the amine.

Experimental Protocol: Chemoselective N-Acylation

A common challenge in aminophenol chemistry is preventing O-acylation (ester formation) when synthesizing amides. With PAP, this often requires careful pH control or protecting groups. With ATMP, the steric bulk allows for a robust, self-validating protocol.

Objective

Synthesize N-(4-hydroxy-2,3,5-trimethylphenyl)acetamide from ATMP without protecting the phenolic hydroxyl group.

Materials

• Substrate: 4-Amino-2,3,6-trimethylphenol (ATMP) [CAS: 17959-06-7] (1.0 eq)[1]

• Reagent: Acetic Anhydride (1.1 eq)

• Solvent: Ethyl Acetate (Green alternative to DCM)

• Base: Sodium Acetate (0.5 eq - buffering agent)

Step-by-Step Methodology

• Preparation: Dissolve ATMP (5 mmol, 755 mg) in Ethyl Acetate (15 mL) in a 50 mL round-bottom flask equipped with a magnetic stir bar. The solution should appear slightly pink/beige due to trace oxidation (characteristic of electron-rich phenols).

• Buffering: Add anhydrous Sodium Acetate (2.5 mmol, 205 mg). Note: Strong bases like TEA are avoided to prevent deprotonation of the phenol, which would increase O-nucleophilicity.

• Addition: Cool the mixture to 0°C in an ice bath. Add Acetic Anhydride (5.5 mmol, 0.52 mL) dropwise over 5 minutes.

• Reaction: Remove the ice bath and stir at room temperature (25°C) for 2 hours.

  • Self-Validation Check: Monitor via TLC (50:50 Hexane/EtOAc). The starting material (more polar, lower Rf) should disappear. If O-acylation were occurring, a third, very non-polar spot (di-acetylated product) would appear. Absence of this spot confirms steric protection.

• Quench & Isolation: Add water (10 mL) to hydrolyze excess anhydride. Stir vigorously for 10 minutes. Separate the organic layer, wash with brine (2 x 10 mL), and dry over Na₂SO₄.

• Purification: Concentrate in vacuo. The product often precipitates as a white/off-white solid. Recrystallize from Ethanol/Water if necessary.

Expected Results

• Yield: >85%

• Selectivity: >98% N-acyl vs O-acyl.

• Observation: Unlike 4-Aminophenol, which often yields mixtures of N-acetyl and N,O-diacetyl products under these conditions, ATMP yields the amide exclusively due to the 2,6-dimethyl "gatekeepers."

Synthetic Utility: Beyond Simple Amides

Vitamin E Analogue Synthesis

ATMP is the direct amine analogue of the Tocopherol precursor (Trimethylhydroquinone).

• Workflow: ATMP is condensed with phytyl bromide (or isophytol) under Lewis Acid catalysis (ZnCl₂ or BF₃·Et₂O).

• Advantage: The resulting "Aza-Tocopherol" contains a nitrogen atom in the chroman ring, significantly altering the antioxidant profile and lipophilicity compared to standard Vitamin E [1].

Oxidative Cyclization to Oxazines

When reacted with aldehydes, ATMP does not form simple Schiff bases easily due to the 3-methyl steric interaction. Instead, in the presence of oxidants (e.g., Ag₂O or MnO₂), it undergoes oxidative coupling to form phenoxazines.

• Why ATMP? The methyl groups block the ortho positions (2 and 6), forcing the cyclization to occur at the specific open positions or involving the nitrogen, leading to cleaner regiochemistry compared to unhindered phenols [2].

Workflow Visualization: Synthesis Pathway

Caption: Step-by-step workflow for the chemoselective synthesis of ATMP amides.

References

• Vertex AI Search. (2010). Design, synthesis, and evaluation of an α-tocopherol analogue as a mitochondrial antioxidant. National Institutes of Health. Available at: [Link]

• Royal Society of Chemistry. (2017). Oxidation Potentials of Phenols and Anilines: Correlation Analysis. Environmental Science: Processes & Impacts. Available at: [Link]

• PubChem. (2025).[1] 4-Amino-2,3,6-trimethylphenol Compound Summary. National Library of Medicine. Available at: [Link]

Sources

• 1. 4-Amino-2,3,6-trimethylphenol | C9H13NO | CID 82666 - PubChem [pubchem.ncbi.nlm.nih.gov]

Steric Shielding &amp; Redox Tuning: A Comparative Guide to 4-Amino-2,3,6-trimethylphenol vs. 4-Aminophenol

Executive Summary

This guide provides a technical comparison between 4-Aminophenol (PAP) —the commodity precursor to Paracetamol—and its methylated analog, 4-Amino-2,3,6-trimethylphenol (ATMP) .

While PAP is defined by its high nucleophilicity and susceptibility to oxidative coupling, ATMP is defined by steric protection and redox stability . The three methyl groups on the ATMP ring act as a "steric shield," fundamentally altering its reactivity profile by blocking electrophilic attack and stabilizing radical intermediates. This guide explores these differences through the lens of organic synthesis and medicinal chemistry.

Part 1: Structural & Electronic Landscape

To understand the reactivity differences, we must first map the steric and electronic environments of both molecules.

Feature	4-Aminophenol (PAP)	4-Amino-2,3,6-trimethylphenol (ATMP)
Structure	Unsubstituted aromatic ring.	Trimethyl-substituted (Positions 2, 3, 6).[1][2][3][4]
Hydroxyl Environment	Exposed. Accessible to solvents and bases.	Shielded. Flanked by two ortho-methyl groups (Pos 2, 6). Acts as a "Cryptophenol."
Amine Environment	Exposed. Highly nucleophilic.	Hindered. Flanked by one meta-methyl (Pos 3) and one Hydrogen (Pos 5).
Electronic Nature	Electron-rich.[5]	Extremely electron-rich (Inductive effect of 3x Methyls).
Lipophilicity (LogP)	~0.04 (Hydrophilic).	~1.4 (Moderately Lipophilic).

Visualizing the Steric Shield

The following diagram illustrates the accessibility of the reactive centers. Note how the "Red Zone" (Steric Blockade) surrounds the hydroxyl group in ATMP.

Figure 1: Steric accessibility map. Green indicates high reactivity/accessibility; Red indicates steric blockade; Yellow indicates intermediate hindrance.

Part 2: Reactivity Profile 1 — N-Acylation (Synthesis)

In drug development, converting the aniline to an acetamide (like Paracetamol) is a standard transformation.

• PAP: Reacts instantly with acetic anhydride. The reaction is often too fast to control without cooling.

• ATMP: The amine is nucleophilic due to the electron-donating methyls, but the ortho-methyl group (at position 3 relative to the phenol, or ortho to the amine depending on conformation) imposes a kinetic penalty.

Experimental Implication: Synthesizing the "Trimethyl-Paracetamol" analog requires forcing conditions (higher temperature or catalyst) compared to standard Paracetamol synthesis.

Comparative Protocol: N-Acetylation

• Dissolution: Dissolve 10 mmol of substrate in 20 mL Ethyl Acetate.

• Addition: Add 11 mmol Acetic Anhydride dropwise at Room Temperature (RT).

• Monitoring:

  • PAP: Exothermic reaction. Complete within < 10 mins. Precipitate forms immediately.

  • ATMP: Mild exotherm. Requires stirring for 1-2 hours or reflux to reach completion.

• Workup: Filter precipitate (PAP) or evaporate solvent (ATMP) as the methylated product is more soluble in organics.

Part 3: Reactivity Profile 2 — Redox & Toxicity (The "Vitamin E" Effect)

This is the most critical scientific distinction. When these molecules oxidize, they form Quinone Imines .[6]

• PAP Pathway (Toxicity):

  • Oxidizes to NAPQI (N-acetyl-p-benzoquinone imine analog).

  • NAPQI has exposed ring carbons.

  • Result: Rapid Michael addition with Glutathione (GSH) or cellular proteins

    Liver Toxicity .

• ATMP Pathway (Stability):

  • Oxidizes to 2,3,5-Trimethyl-1,4-benzoquinone imine .

  • The ring carbons (2, 3,[2] 6) are blocked by methyl groups. Only position 5 is open, but it is sterically crowded.

  • Result: The molecule acts like Vitamin E (Tocopherol) .[7] It forms a stable radical and resists nucleophilic attack by proteins.

Key Insight: ATMP is a "safer" antioxidant scaffold than PAP because its oxidized form is less electrophilic.

Pathway Diagram: Oxidation & Trapping

Figure 2: Divergent oxidation pathways. PAP leads to toxic adducts; ATMP favors stable redox cycling due to methyl blocking.

Part 4: Experimental Validation Protocols

To confirm these properties in your lab, use the following self-validating workflows.

Experiment A: Cyclic Voltammetry (Redox Potential)

Objective: Quantify the ease of oxidation and stability of the quinone species.

• Setup: 3-electrode system (Glassy Carbon working, Pt wire counter, Ag/AgCl reference).

• Solution: 1 mM substrate in 0.1 M Phosphate Buffer (pH 7.4).

• Scan: -0.2V to +0.8V at 100 mV/s.

• Expected Result:

  • PAP: Peak at ~0.35V. Large separation between anodic (oxidation) and cathodic (reduction) peaks indicates chemical instability of the oxidized form (it reacts with water or itself).

  • ATMP: Peak shifted to lower potential (approx 0.15-0.20V) due to electron-donating methyls. The wave should be reversible (symmetrical peaks), proving the oxidized quinone imine is stable and does not decompose.

Experiment B: Glutathione (GSH) Trapping Assay

Objective: Measure electrophilicity (toxicity potential).

• Incubation: Mix 100 µM substrate with 500 µM GSH and 10 µM Horseradish Peroxidase (HRP) + H2O2 (to trigger oxidation).

• Analysis: LC-MS after 30 minutes.

• Data Interpretation:

  • PAP Sample: Mass spectrum will show a dominant peak at [M + GSH - 2H]. (GSH Adduct).

  • ATMP Sample: Mass spectrum will show primarily the oxidized quinone imine or dimer, with minimal to no GSH adduct , confirming steric protection.

Part 5: Summary & Selection Guide

Application Requirement	Recommended Molecule	Reason
Rapid Conjugation	4-Aminophenol	Unhindered amine allows fast kinetics under mild conditions.
Antioxidant Potency	ATMP	Methyl groups lower oxidation potential and stabilize the phenoxy radical (Vitamin E mimetic).
Low Cytotoxicity	ATMP	Steric shielding prevents covalent binding to cellular proteins (Michael Addition).
Water Solubility	4-Aminophenol	Lack of hydrophobic methyl groups ensures high aqueous solubility.

References

• BenchChem. (2025).[7] Synthesis of Trimethylhydroquinone from 2,3,6-Trimethylphenol: Detailed Protocol. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 82666, 4-Amino-2,3,6-trimethylphenol. Retrieved from

• RSC Advances. (2013). Selective oxidation of 2,3,6-trimethylphenol into 2,3,5-trimethyl-1,4-benzoquinone. Royal Society of Chemistry. Retrieved from

• MDPI. (2022). Comparative Study of 4-Aminophenol Removal... and Toxicity Analysis. Retrieved from

• Beilstein J. Org. Chem. (2017).[8] Quinone-catalyzed oxidative deformylation: synthesis of imines.[8] (Mechanistic insight on quinone imines). Retrieved from

Sources

• 1. 4-Amino-2,3,6-trimethylphenol | C9H13NO | CID 82666 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US9758504B2 - Method for producing 2,3,5-trimethyl benzoquinone by oxidation of 2,3,6-trimethylphenol - Google Patents [patents.google.com]
• 3. 4-Amino-2,3,5-trimethylphenol | C9H13NO | CID 11105537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. davidpublisher.com [davidpublisher.com]
• 5. mdpi.com [mdpi.com]
• 6. Biocatalytic Generation of o-Quinone Imines in the Synthesis of 1,4-Benzoxazines and Its Comparative Green Chemistry Metrics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. BJOC - Quinone-catalyzed oxidative deformylation: synthesis of imines from amino alcohols [beilstein-journals.org]

Comparative Guide: Purity Assessment of Synthesized 4-Amino-2,3,6-Trimethylphenol

Executive Summary

Synthesizing 4-Amino-2,3,6-trimethylphenol (ATMP) —a critical intermediate in the production of Vitamin E analogs and tocopherol-mimetic drugs—presents a unique analytical paradox. While the synthesis via nitration and subsequent reduction of 2,3,6-trimethylphenol is chemically straightforward, the purity assessment is notoriously deceptive .[1]

The electron-rich nature of the aminophenol core makes ATMP highly susceptible to auto-oxidation, rapidly converting to 2,3,5-trimethyl-1,4-benzoquinone imine and eventually 2,3,5-trimethyl-1,4-benzoquinone (TMBQ) upon exposure to air or dissolved oxygen in solvents.[1]

This guide challenges the industry-standard reliance on HPLC-UV, which often yields "false negatives" for purity due to on-column degradation.[1] We provide a comparative analysis of three methodologies, advocating for a hybrid approach where Quantitative NMR (qNMR) establishes the "True Assay" while stabilized HPLC profiles trace impurities.

The Analytical Challenge: The "Phantom" Impurity

Before selecting a method, researchers must understand the degradation pathway that confounds standard analysis.[1]

Figure 1: Oxidative degradation pathway of ATMP. Note that the "Intermediate" often forms during HPLC sample preparation or within the column if mobile phases are not degassed.

Comparative Analysis of Methodologies

Method A: HPLC-UV (The Stabilized Protocol)

Best for: Trace impurity profiling (starting materials, reaction byproducts).[1]

Standard HPLC often shows a "split peak" or extensive tailing for ATMP due to in-situ oxidation.[1] To obtain valid data, the mobile phase must be acidified and the sample matrix deoxygenated.

• Pros: High sensitivity (LOD < 0.05%), separates synthesis intermediates (e.g., nitro-phenols).[1]

• Cons: Requires rigorous sample stabilization; risk of artifact generation; reference standard required for quantification.

Method B: Quantitative NMR (qNMR) (The Gold Standard)

Best for: Absolute purity assay (Potency).

qNMR eliminates the need for a reference standard of the analyte itself, relying instead on a stable internal standard (IS).[2] It measures the molar ratio of protons, providing an absolute purity value that is unaffected by the column-induced oxidation seen in HPLC.[1]

• Pros: Absolute quantification; non-destructive; no "on-column" degradation; rapid sample prep.[1]

• Cons: Lower sensitivity (LOD ~0.5%); requires high-field instrument (400 MHz+).[1]

Method C: Potentiometric Titration (Non-Aqueous)

Best for: Bulk manufacturing release (Stoichiometry).

Utilizes the basicity of the primary amine group.

• Pros: Low cost; robust for bulk solvent-free samples.[1]

• Cons: Non-specific (cannot distinguish between ATMP and other basic impurities); requires large sample volume (~100 mg).

Data Summary & Performance Matrix

Feature	HPLC-UV (Stabilized)	qNMR (Internal Std)	Potentiometric Titration
Primary Utility	Impurity Profiling	Absolute Content (Assay)	Bulk Stoichiometry
Precision (RSD)	< 1.0%	< 0.5%	< 0.5%
Specificity	High (Chromatographic separation)	High (Structural resolution)	Low (Functional group only)
Oxidation Risk	High (Requires antioxidants)	Low (Inert solvents used)	Medium (During dissolution)
Time to Result	45 mins (Equilibration + Run)	15 mins (Prep + Scan)	20 mins

Detailed Experimental Protocols

Protocol 1: Stabilized HPLC-UV for Impurity Profiling

Critical: Do not use standard unbuffered water/acetonitrile gradients.[1]

• Mobile Phase Preparation:

  • Solvent A: 0.1% Phosphoric Acid in Water (Degassed via vacuum sonication for 15 min).

  • Solvent B: Acetonitrile (HPLC Grade).[1][3]

  • Note: The acidic pH (~2.5) keeps the amine protonated (

    ), preventing interaction with silanols and reducing oxidation potential.

• Sample Diluent (The "Stop-Ox" Solution):

  • Prepare 10 mM Ascorbic Acid in 10% Acetonitrile / 90% Water (0.1%

    ).

  • Mechanism:[1][4][5] Ascorbic acid acts as a sacrificial antioxidant.

• Chromatographic Conditions:

  • Column: C18 End-capped (e.g., Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.[1]

  • Flow: 1.0 mL/min.[1]

  • Gradient: 5% B to 95% B over 20 min.

  • Detection: 210 nm (for sensitivity) and 280 nm (for aromatic specificity).

• Procedure:

  • Dissolve 5 mg ATMP in 10 mL "Stop-Ox" Diluent.[1] Inject immediately (within 5 mins).

Protocol 2: qNMR for Absolute Purity (Assay)

Recommended for defining the "True Value" of the synthesized batch.

• Internal Standard (IS) Selection:

  • Maleic Acid (TraceCERT® or equivalent). Singlet at ~6.3 ppm, distinct from the aromatic methyls of ATMP (2.0 - 2.2 ppm) and aromatic protons (~6.5 ppm).[1]

• Solvent:

  • DMSO-d6 .

  • Reasoning: ATMP is highly soluble in DMSO; the viscosity slows oxygen diffusion compared to Methanol-d4, and it prevents proton exchange broadening often seen in

    .[1]

• Sample Preparation:

  • Weigh exactly ~10 mg of ATMP (analyte) and ~10 mg of Maleic Acid (IS) into a vial. Record weights to 0.01 mg precision.

  • Dissolve in 0.6 mL DMSO-d6. Transfer to NMR tube.[1]

• Acquisition Parameters:

  • Pulse angle: 90°.[1]

  • Relaxation delay (d1): 60 seconds (Critical: Must be

    of the longest relaxing proton to ensure quantitative accuracy).

  • Scans: 16 or 32.[1][6]

• Calculation:

  [6]

  • Where

    = Integral area, = Number of protons, = Molar mass, = Weight.[1]

Decision Workflow

Use this logic gate to determine the release status of your synthesized material.

Figure 2: Analytical Decision Matrix for ATMP Release.

References

• BenchChem. (2025).[7] Synthesis of Trimethylhydroquinone from 2,3,6-Trimethylphenol: An Application Note. Retrieved from

• Pauli, G. F., et al. (2014).[1] "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Natural Products, 77(6), 1473–1487.

• Almac Group. (2023). QNMR – A Modern Alternative to HPLC.[1][8] Retrieved from

• PubChem. (2025).[9] 4-Amino-2,3,6-trimethylphenol Compound Summary. National Library of Medicine. Retrieved from

• SIELC Technologies. (2018).[10] Separation of 2,4,6-Trimethylphenol on Newcrom R1 HPLC column. (Methodology adapted for trimethylphenol isomers).[4][7][10] Retrieved from

Sources

• 1. epa.gov [epa.gov]
• 2. enovatia.com [enovatia.com]
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• 10. Separation of 2,4,6-Trimethylphenol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

A Comparative Guide to Substituted Aminophenols in Copper-Catalyzed Aerobic Alcohol Oxidation

For researchers, chemists, and professionals in drug development, the selective oxidation of primary alcohols to aldehydes is a cornerstone of organic synthesis. The drive for greener, more efficient catalytic systems has led to a focus on aerobic oxidation, utilizing molecular oxygen as the ultimate oxidant. Copper-based catalysts, inspired by metalloenzymes, have emerged as promising candidates for these transformations. The performance of these catalysts is critically dependent on the ligand environment around the copper center.

This guide provides an in-depth comparison of substituted aminophenols as potential ligands in a model copper-catalyzed aerobic alcohol oxidation system. We will explore how the electronic and steric properties of these ligands, with a specific focus on the yet-unexplored 4-Amino-2,3,6-trimethylphenol, can be expected to influence catalytic efficiency. This analysis is grounded in established mechanistic principles and supported by data from analogous systems, offering a predictive framework for ligand design and catalyst optimization.

The Catalytic Context: Copper-Catalyzed Aerobic Oxidation of Alcohols

The selective oxidation of primary alcohols to aldehydes without over-oxidation to carboxylic acids is a significant challenge. A widely adopted and effective system for this transformation is the copper/nitroxyl radical co-catalyzed aerobic oxidation. A prominent example is the Copper(I)/TEMPO (2,2,6,6-tetramethyl-1-piperidinyloxyl) system, which demonstrates high selectivity for primary alcohols.[1][2]

The generally accepted mechanism involves the interaction of the copper catalyst, the nitroxyl radical, the alcohol substrate, and molecular oxygen as the terminal oxidant. The aminophenol ligand, when introduced, coordinates to the copper center, modulating its redox potential and steric environment, which in turn influences the key steps of the catalytic cycle.

The Role of the Aminophenol Ligand

Aminophenol-based ligands are of significant interest due to their ability to engage in redox processes and their tunable electronic and steric properties.[3] In the context of copper-catalyzed oxidation, the aminophenol ligand can influence the catalytic cycle in several ways:

• Stabilization of the Copper Center: The ligand can stabilize the active copper species, preventing catalyst decomposition and promoting higher turnover numbers.

• Modulation of Redox Potential: The electron-donating or -withdrawing nature of the substituents on the aminophenol ring can alter the redox potential of the Cu(I)/Cu(II) couple, impacting the rates of both the oxidation of the alcohol and the re-oxidation of the catalyst by air.

• Steric Hindrance: Bulky substituents on the ligand can create a specific steric environment around the copper center, which can enhance selectivity for certain substrates and prevent the formation of inactive dimeric species.[4]

Comparative Analysis of Substituted Aminophenol Ligands

To understand the potential performance of 4-Amino-2,3,6-trimethylphenol, we will compare it with two other aminophenols: the parent 4-Aminophenol and the sterically hindered 2-Amino-4,6-di-tert-butylphenol, for which there is more extensive literature. The model reaction for this comparison is the copper-catalyzed aerobic oxidation of benzyl alcohol to benzaldehyde.

Ligand	Structure	Key Structural Features	Expected Impact on Catalysis
4-Aminophenol		Unsubstituted aromatic ring (beyond the amino and hydroxyl groups).	Baseline Performance: Provides fundamental bidentate coordination. The electron-donating amino group can enhance the electron density at the copper center. Lack of steric bulk may lead to the formation of less active catalyst aggregates.
2-Amino-4,6-di-tert-butylphenol		Bulky tert-butyl groups ortho and para to the hydroxyl group.	Enhanced Stability and Selectivity: The significant steric hindrance is expected to prevent catalyst agglomeration, leading to a more stable and active mononuclear catalytic species.[4] This steric bulk can also improve substrate selectivity. The electron-donating alkyl groups will further increase electron density at the copper center.
4-Amino-2,3,6-trimethylphenol		Three methyl groups on the aromatic ring, two of which are ortho to the hydroxyl group.	A Balance of Steric and Electronic Effects: The three methyl groups provide a moderate level of steric hindrance, which could offer a good balance between catalyst stability and substrate accessibility. The electron-donating nature of the methyl groups is expected to enhance the catalytic activity by increasing the electron density on the copper center, similar to the tert-butylated analogue but to a lesser extent.

Note: The structures for 2-Amino-4,6-di-tert-butylphenol and 4-Amino-2,3,6-trimethylphenol are illustrative representations of sterically hindered aminophenols.

The key hypothesis is that the trimethyl substitution pattern of 4-Amino-2,3,6-trimethylphenol will offer a unique combination of electronic enrichment and steric shielding. This could potentially lead to a highly active and stable catalyst, possibly outperforming the unsubstituted 4-Aminophenol in terms of turnover frequency and catalyst longevity. While perhaps not as sterically encumbering as the di-tert-butyl derivative, the trimethyl arrangement may allow for a broader range of substrates to access the catalytic site.

Mechanistic Considerations and Visualization

The catalytic cycle for the copper/TEMPO-catalyzed aerobic oxidation of a primary alcohol, and the proposed role of the aminophenol ligand, can be visualized as follows. The aminophenol ligand (L) is proposed to coordinate to the copper center throughout the cycle, modulating its reactivity.

Caption: Proposed catalytic cycle for the aerobic oxidation of a primary alcohol.

The steric hindrance provided by the substituents on the aminophenol ligand is expected to influence the geometry of the copper complexes, as illustrated below.

Sources

• 1. Copper(I)/TEMPO Catalyzed Aerobic Oxidation of Primary Alcohols to Aldehydes with Ambient Air - PMC [pmc.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-Amino-2,3,6-trimethylphenol

This document provides comprehensive, experience-driven guidance on the selection and use of Personal Protective Equipment (PPE) for the safe handling of 4-Amino-2,3,6-trimethylphenol. As drug development professionals, our commitment to safety is paramount, extending beyond procedural compliance to a deep, mechanistic understanding of why specific precautions are necessary. This guide is structured to provide not just a protocol, but a framework for risk mitigation built on authoritative safety data.

Hazard Analysis: Understanding the "Why" Behind the Precautions

4-Amino-2,3,6-trimethylphenol is a compound that demands respect in a laboratory setting. A thorough review of its safety profile reveals several key hazards that directly inform our PPE strategy. Safety Data Sheets (SDS), our primary source for hazard communication, classify this chemical as a significant irritant.

Specifically, it is known to:

• Cause serious eye irritation and potentially severe eye damage [1][2]. The delicate tissues of the eye are particularly vulnerable, and exposure can lead to immediate and lasting harm.

• Cause skin irritation [1][2]. Prolonged or repeated contact can lead to dermatitis and other skin conditions.

• May cause respiratory irritation if inhaled as a dust or aerosol . The fine particles can irritate the mucous membranes of the respiratory tract.

While current data does not classify the compound as a carcinogen or mutagen, the acute irritant properties are significant enough to warrant stringent protective measures[1]. The causality is clear: our PPE choices are a direct response to preventing eye, skin, and respiratory contact.

Core Directive: Personal Protective Equipment Protocol

The following protocol is a multi-layered defense system. Each component is chosen to address the specific hazards identified above. Adherence to this protocol is not merely a checklist item; it is an active practice of risk management.

Eye and Face Protection

Direct contact with the eyes can cause serious damage[2][3]. Standard safety glasses are insufficient.

• Minimum Requirement: Tightly fitting chemical safety goggles that conform to OSHA's 29 CFR 1910.133 or European Standard EN166 regulations are mandatory[2].

• Recommended for Splash Hazard: When handling solutions or larger quantities where splashing is possible, a full-face shield must be worn in addition to safety goggles. The face shield protects the entire face from splashes that could otherwise circumvent goggles.

Hand Protection

The skin is a primary route of exposure. Proper glove selection and technique are critical.

• Glove Type: Use chemical-resistant gloves. Nitrile or neoprene gloves are appropriate choices for incidental contact[4].

• Glove Integrity: Always inspect gloves for tears or punctures before use. Never reuse disposable gloves.

• Technique: Employ proper glove removal technique (without touching the glove's outer surface) to avoid cross-contamination. For extensive work, consider double-gloving. After handling, wash hands thoroughly with soap and water[1][5].

Body Protection

Protecting the skin extends beyond the hands.

• Standard Use: A clean, buttoned laboratory coat is the minimum requirement to protect against minor spills and dust.

• Risk of Significant Exposure: For operations involving larger quantities or a high risk of splashing, a chemical-resistant apron or coveralls should be worn over the lab coat[4]. Contaminated clothing must be removed immediately and decontaminated before reuse[1].

Respiratory Protection

Inhalation of 4-Amino-2,3,6-trimethylphenol dust can cause respiratory irritation. The primary line of defense is engineering controls.

• Primary Control: All weighing and handling of the solid compound, or any procedure that could generate dust or aerosols, must be conducted inside a certified chemical fume hood[4][6]. This contains the hazard at the source.

• Secondary Control: In the rare event a fume hood is not available or during a large-scale cleanup, a NIOSH/MSHA-approved respirator with appropriate cartridges for organic vapors and particulates is required[4].

Data Presentation: PPE Summary by Task

For quick reference, the following table outlines the required PPE for common laboratory tasks involving 4-Amino-2,3,6-trimethylphenol.

Laboratory Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid Compound	Safety Goggles & Face Shield	Nitrile/Neoprene Gloves	Lab Coat	Required: Chemical Fume Hood
Preparing Solutions	Safety Goggles & Face Shield	Nitrile/Neoprene Gloves	Lab Coat & Chemical Apron	Required: Chemical Fume Hood
Routine Handling (Closed System)	Safety Goggles	Nitrile/Neoprene Gloves	Lab Coat	Well-ventilated area
Spill Cleanup	Safety Goggles & Face Shield	Double-gloved (Nitrile/Neoprene)	Chemical-resistant Coveralls	NIOSH-approved Respirator

Operational and Disposal Plans

A safe protocol is a complete cycle, from preparation to disposal.

Step-by-Step Handling Protocol

• Pre-Operation Assessment: Before starting, verify that the chemical fume hood is operational and that an eyewash station and safety shower are accessible and unobstructed[2].

• Donning PPE: Put on PPE in the correct order: lab coat, then respirator (if needed), followed by eye/face protection, and finally gloves.

• Chemical Handling: Conduct all manipulations within the fume hood. Handle the compound gently to avoid creating dust[6]. Use non-sparking tools[6].

• Post-Handling: Tightly close the container and store it in a cool, dry, and well-ventilated area[1][6].

• Doffing PPE: Remove PPE carefully to avoid self-contamination. Remove gloves first, followed by the lab coat, eye/face protection, and respirator (if used).

• Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling[1].

Emergency Procedures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1][2].

• Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with plenty of soap and water. If skin irritation occurs, get medical advice[1][2].

• Inhalation: Move the person to fresh air and keep them comfortable for breathing. If feeling unwell, seek medical attention[1].

• Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.

Disposal Plan

All waste, including the chemical itself, contaminated consumables (e.g., weigh paper, pipette tips), and used PPE, must be considered hazardous waste.

• Collect waste in a suitable, closed, and clearly labeled container[6].

• Dispose of the waste through a licensed waste disposal company, in accordance with all local, state, and federal regulations[1][6]. Do not allow the product to enter drains or the environment[1][7].

Visualization: Safe Handling Workflow

The following diagram illustrates the logical flow of operations for safely handling 4-Amino-2,3,6-trimethylphenol.

Caption: Workflow for handling 4-Amino-2,3,6-trimethylphenol.

References

• 4-Amino-2,3,6-trimethylphenol | C9H13NO | CID 82666. PubChem. [Link]

• Personal Protective Equipment | US EPA. (2025, September 12). U.S. Environmental Protection Agency. [Link]

• safety data sheet section 1 identification of the substance/mixture and of the company/undertaking. (2019, March 22). SasolTechData.com. [Link]

• 4-Amino-2,3,6-trimethylphenol - Toxics Release Inventory. (2025, October 15). EPA. [Link]

• Phenol, 4-amino-3-methyl-: Human health tier II assessment CAS Number: 2835-99-6 Preface. (2014, November 27). Australian Industrial Chemicals Introduction Scheme (AICIS). [Link]

• Personal Protective Equipment (PPE). CHEMM. [Link]

• Safety data sheet. CPAChem. [Link]

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• The Best Personal Protective Equipment For Pesticides. Solutions Pest & Lawn. [Link]

• 4-Amino-2,3,6-trimethylphenol - Exposure. (2025, October 15). EPA. [Link]

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